N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine

Core Science & Biosynthesis

An In-depth Technical Guide to N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine: An Enterobactin Degradation Product with Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine, a significant degradation product of the bacterial siderophore enterobactin. We will delve into its origins from the complex iron acquisition strategies of bacteria, detail methods for its enzymatic production and rigorous characterization, and explore its promising biological activities, particularly its potential as an anticancer agent. This document is designed to equip researchers with the foundational knowledge and practical insights necessary to investigate and harness the therapeutic potential of this fascinating molecule.

Introduction: The Lifecycle of a Siderophore and the Emergence of a Bioactive Metabolite

In the constant battle for essential nutrients, many bacteria have evolved sophisticated mechanisms to acquire iron, a critical element for their survival and proliferation. Gram-negative bacteria, such as Escherichia coli, synthesize and secrete high-affinity iron chelators known as siderophores.[1] Enterobactin, a cyclic trimer of N-(2,3-dihydroxybenzoyl)-L-serine, stands as one of the most powerful siderophores known, capable of sequestering ferric iron from the host environment with extraordinary efficiency.[2]

However, the story of enterobactin does not end with iron capture. Once the ferric-enterobactin complex is transported back into the bacterial cell, the iron must be released to be metabolically available. This crucial step is mediated by the enzyme ferric enterobactin esterase (Fes), which hydrolyzes the ester bonds of the enterobactin backbone.[2][3][4] This enzymatic degradation yields a series of linear oligomers, including the trimer, the dimer N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine, and the monomer 2,3-dihydroxybenzoyl-L-serine.[4] While initially viewed as mere byproducts of iron metabolism, these degradation products, particularly the linear dimer, are now recognized for their own distinct biological activities.

This guide will focus specifically on the linear dimer, N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine, a molecule that has garnered interest for its potential therapeutic applications, most notably in oncology.

Physicochemical Properties

A thorough understanding of the physicochemical properties of N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine is fundamental for its study.

Property	Value	Source
Molecular Formula	C₂₀H₂₀N₂O₁₁	[5][6]
Molecular Weight	464.38 g/mol	[6]
CAS Number	30414-15-4	[5][6]
Appearance	Solid	[5]
Purity	Typically >95% (commercially available)	[5]

Structure:

The chemical structure of N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine is presented below. It consists of two 2,3-dihydroxybenzoyl moieties linked to a di-serine backbone through amide and ester bonds.

Caption: Chemical structure of N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine.

Enzymatic Production: A Step-by-Step Workflow

The most direct method for producing N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine is through the enzymatic hydrolysis of enterobactin using the Fes enzyme. This section outlines a general workflow for this process, from enzyme production to the enzymatic reaction itself.

Overexpression and Purification of Ferric Enterobactin Esterase (Fes)

The Fes enzyme can be recombinantly expressed in E. coli and purified. A common approach involves cloning the fes gene into an expression vector, such as pGEM3Z, under the control of a T7 promoter.[7]

Experimental Workflow for Fes Purification:

Caption: Workflow for recombinant Fes enzyme production and purification.

Protocol Insights:

• Expression System: The use of an E. coli strain lacking the fes gene can prevent premature degradation of enterobactin if it is also being produced by the expression host.

• Purification Strategy: Gel filtration chromatography is a suitable method for purifying the 43-kDa monomeric Fes enzyme.[7] The choice of the column and buffer system should be optimized for the best resolution and yield.

• Purity Verification: It is crucial to verify the purity of the enzyme preparation, typically by SDS-PAGE, to ensure that the observed hydrolytic activity is solely attributable to the Fes enzyme.

Enzymatic Hydrolysis of Enterobactin

Once a purified Fes enzyme preparation is obtained, it can be used to hydrolyze enterobactin to produce its degradation products.

Reaction Conditions:

The enzymatic reaction can be carried out in a buffered solution. The addition of DTT and MgCl₂ has been shown to enhance the hydrolysis rate.[8]

Parameter	Recommended Condition	Rationale
Substrate	Enterobactin	The starting material for the enzymatic reaction.
Enzyme	Purified Fes	The catalyst for the hydrolysis.
Buffer	e.g., Tris-HCl, pH 7.5	Maintains a stable pH for optimal enzyme activity.
Additives	2 mM DTT, 2 mM MgCl₂	Enhance the catalytic efficiency of Fes.[8]
Temperature	37°C	Optimal temperature for many E. coli enzymes.
Reaction Time	Variable (monitor progress)	The reaction should be monitored to achieve the desired product distribution.

Monitoring the Reaction:

The progress of the enzymatic hydrolysis can be monitored by taking aliquots at different time points and analyzing them by reverse-phase high-performance liquid chromatography (RP-HPLC). This allows for the observation of the decrease in the enterobactin peak and the appearance of the linear trimer, dimer (N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine), and monomer peaks.

Analytical Characterization

Accurate and robust analytical methods are essential for the identification and quantification of N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine.

High-Performance Liquid Chromatography (HPLC)

RP-HPLC is a powerful technique for separating enterobactin and its linear degradation products.[9][10]

Typical HPLC Parameters:

• Column: C18 reversed-phase column.

• Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile or methanol) in an aqueous solution containing an acid (e.g., formic acid or phosphoric acid) is commonly used.[11]

• Detection: UV detection at a wavelength where the catechol moieties absorb, typically around 280 nm or 316 nm.

Experimental Workflow for HPLC Analysis:

Caption: A typical workflow for the HPLC analysis of enterobactin and its degradation products.

Mass Spectrometry (MS)

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) provides high sensitivity and selectivity for the identification and quantification of N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine.

Key MS Parameters:

• Ionization: Electrospray ionization (ESI) is a suitable technique for these polar molecules.

• Polarity: Both positive and negative ion modes can be used, depending on the desired adducts and fragmentation patterns.

• Fragmentation: In MS/MS, the precursor ion corresponding to the molecular weight of N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine can be fragmented to produce characteristic product ions, which can be used for its unambiguous identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Biological Activity and Therapeutic Potential

While initially considered a mere metabolic byproduct, N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine has demonstrated significant biological activity, particularly in the realm of cancer research.

Anticancer Activity

N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine has been shown to inhibit the invasion of murine colon cancer cells (26-L5) with an IC₅₀ value of 2.7 µM.[5][6][12] This finding suggests its potential as a lead compound for the development of novel anticancer therapeutics.

Proposed Mechanism of Action:

The anticancer activity of catechol-type siderophores and their degradation products is often attributed to their ability to chelate iron.[13] Cancer cells have a high demand for iron to support their rapid proliferation and metabolism.[13] By sequestering iron, these compounds can induce a state of iron deficiency in cancer cells, leading to the inhibition of key iron-dependent enzymes involved in cell growth and division, ultimately triggering apoptosis.[13][14]

Signaling Pathway Implication:

Caption: Proposed mechanism of anticancer activity through iron chelation.

Further research is needed to fully elucidate the specific molecular targets and signaling pathways affected by N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine in cancer cells.

Future Directions and Conclusion

N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine represents a fascinating example of a bacterial metabolite with significant therapeutic potential. As a degradation product of the well-studied siderophore enterobactin, its production and isolation are becoming increasingly feasible.

Future research in this area should focus on:

• Optimization of Enzymatic Synthesis: Developing more efficient and scalable methods for the enzymatic production of N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine.

• Detailed Mechanistic Studies: Elucidating the precise molecular mechanisms underlying its anticancer activity, including the identification of its specific cellular targets.

• Chemical Synthesis and Analogue Development: Establishing a robust chemical synthesis route would provide access to larger quantities of the pure compound for preclinical studies and enable the generation of analogues with improved potency and pharmacokinetic properties.

• In Vivo Efficacy Studies: Evaluating the anticancer efficacy of N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine in animal models of cancer.

References

• Brickman, T. J., & McIntosh, M. A. (1992). Overexpression and purification of ferric enterobactin esterase from Escherichia coli. Demonstration of enzymatic hydrolysis of enterobactin and its iron complex. The Journal of biological chemistry, 267(17), 12350–12355.
• Gulick, A. M., et al. (2005). In Vitro Characterization of Salmochelin and Enterobactin Trilactone Hydrolases IroD, IroE, and Fes. Journal of the American Chemical Society, 127(31), 11075-11084.
• Raymond, K. N., Dertz, E. A., & Kim, S. S. (2003). Enterobactin: an archetype for microbial iron transport. Proceedings of the National Academy of Sciences, 100(7), 3584-3588.
• Winkelmann, G., Cansier, A., Beck, W., & Jung, G. (1994). HPLC separation of enterobactin and linear 2,3-dihydroxybenzoylserine derivatives: a study on mutants of Escherichia coli defective in regulation (fur), esterase (fes) and transport (fepA). BioMetals, 7(2), 149-154.
• Corbin, J. R., et al. (2008). Escherichia coli enterobactin synthesis and uptake mutants are hypersensitive to an antimicrobial peptide that limits the availability of iron in addition to blocking Holliday junction resolution. Journal of bacteriology, 190(13), 4563-4573.
• Berner, I., et al. (1991). Identification of enterobactin and linear dihydroxybenzoylserine compounds by HPLC and ion spray mass spectrometry (LC/MS and MS/MS). Biology of Metals, 4(2), 113-118.

• UniProt. (n.d.). fes - Iron(III) enterobactin esterase - Escherichia coli (strain K12). Retrieved from [Link]

• Bioaustralis Fine Chemicals. (n.d.). N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine. Retrieved from [Link]

• Igarashi, Y., et al. (2012). Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp. The Journal of antibiotics, 65(4), 207–209.
• Pita-Grisanti, V., et al. (2022). Understanding the Potential and Risk of Bacterial Siderophores in Cancer. Cancers, 14(19), 4848.

• ResearchGate. (n.d.). RP-HPLC analysis of enterobactin and its degradation products synthesized from several E. coli strains. Retrieved from [Link]

• ResearchGate. (n.d.). Potential effects and mechanisms of an exogenous siderophore treatment in cancer cells. Retrieved from [Link]

• Zhang, Z., et al. (2023). Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine from Streptomyces varsoviensis. Frontiers in Microbiology, 14, 1189315.

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Technical Whitepaper: Anticancer Mechanisms of Catechoserine (N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine)

This is an in-depth technical whitepaper on the anticancer properties of N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine , scientifically known as Catechoserine (or the linear dimer of Enterobactin).

Executive Summary

N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine (hereafter referred to as Catechoserine ) is a microbial metabolite and a linear depsipeptide siderophore originally isolated from Streptomyces species. Structurally, it represents the linear dimer of the bacterial siderophore Enterobactin.

Unlike traditional chemotherapeutics that rely solely on cytotoxicity, Catechoserine exhibits a dual-mechanism of action :

• High-Affinity Iron Chelation: It sequesters ferric iron (Fe³⁺) with extreme affinity, inducing "iron starvation" in rapidly dividing tumor cells.

• Anti-Invasive Kinase Inhibition: It specifically inhibits kinase signaling pathways governing tumor cell invasion and metastasis, with a reported IC₅₀ of 2.7 µM against highly metastatic murine colon cancer cells (26-L5).

This guide details the chemical architecture, validated anticancer mechanisms, and experimental protocols for evaluating Catechoserine in preclinical settings.

Chemical Identity & Structural Pharmacology

Catechoserine is a catecholate-type siderophore.[1][2] Its structure consists of two L-serine units linked by an ester bond (depsipeptide linkage), with each serine's amino group acylated by a 2,3-dihydroxybenzoyl (DHB) group.

Property	Specification
IUPAC Name	N-(2,3-dihydroxybenzoyl)-O-[N-(2,3-dihydroxybenzoyl)-L-seryl]-L-serine
Common Name	Catechoserine; Linear Enterobactin Dimer
CAS Number	30414-15-4
Molecular Formula	C₂₀H₂₀N₂O₁₁
Molecular Weight	464.38 g/mol
Solubility	Soluble in Methanol, DMSO; Poorly soluble in water (unless pH adjusted)
Iron Binding Mode	Hexadentate (via catechol hydroxyls)
Origin	Streptomyces sp.[1][2][3][4] (e.g., S. varsoviensis); Enterobactin hydrolysis product

Structural Diagram

The following diagram illustrates the chemical connectivity and the iron-chelating "claws" (Catechol groups).

Figure 1: Catechoserine consists of two catechol-serine units linked via an ester bond. The catechol groups provide high-affinity coordination sites for Fe³⁺.

Mechanism of Action (MOA)

Catechoserine operates via a "Two-Pronged" attack on cancer physiology.

Iron Depletion (The Metabolic Brake)

Tumor cells exhibit an "Iron Addiction" phenotype, overexpressing Transferrin Receptor 1 (TfR1) to fuel DNA synthesis (ribonucleotide reductase requires iron).

• Mechanism: Catechoserine acts as a high-affinity siderophore. It strips iron from the microenvironment or extracellular transferrin.

• Result: Intracellular iron depletion leads to G1/S phase cell cycle arrest and apoptosis via the intrinsic mitochondrial pathway.

• Advantage: Unlike synthetic chelators (e.g., DFO), catecholates have extremely high stability constants (log K ~ 40+ for trimeric enterobactin; slightly lower but potent for the dimer).

Anti-Invasive Kinase Inhibition

Research indicates Catechoserine inhibits tumor invasion at concentrations (IC₅₀ 2.7 µM) lower than those required for cytotoxicity.

• Target: Invasion-associated kinases (Specific targets are under investigation, but likely overlap with Src-family or focal adhesion kinases given the phenotype).

• Effect: Disruption of the actin cytoskeleton remodeling required for metastasis.

Lipocalin-2 (Lcn2) Evasion (Hypothetical Insight)

• Context: The mammalian protein Lipocalin-2 (Lcn2) captures bacterial Enterobactin to prevent bacterial iron uptake. Lcn2 is also a pro-metastatic factor in cancer.

• Insight: While Lcn2 binds the cyclic trimer (Enterobactin) tightly, linear analogs like Catechoserine often show altered binding kinetics. If Catechoserine evades Lcn2 sequestration, it remains bioavailable to starve the tumor of iron, potentially bypassing a common tumor defense mechanism.

Figure 2: Catechoserine induces apoptosis via iron starvation while simultaneously blocking metastatic invasion pathways.

Validated Experimental Protocols

Protocol A: Isolation from Streptomyces Culture

Standard extraction protocol for obtaining research-grade Catechoserine.

• Cultivation: Inoculate Streptomyces sp. (e.g., strain 26-L5 source or S. varsoviensis) in Bennett’s broth. Incubate at 27°C for 96 hours with rotary shaking.

• Filtration: Remove mycelia via centrifugation (5000 x g, 20 min) and filtration (0.22 µm).

• Extraction: Adjust supernatant to pH 3.0 (HCl). Extract twice with equal volumes of Ethyl Acetate (EtOAc).

• Purification:

  • Concentrate EtOAc fraction in vacuo.

  • Dissolve in Methanol.

  • HPLC: Use a C18 Reverse-Phase column.

  • Mobile Phase: Linear gradient of Methanol/Water (0.1% TFA) from 10% to 90% over 30 mins.

  • Detection: Monitor UV absorbance at 319 nm (characteristic of 2,3-DHB).

• Validation: Confirm Mass via LC-MS (Expected [M+H]⁺ = 465.4).

Protocol B: Tumor Cell Invasion Assay (Matrigel)

To verify the IC₅₀ ~2.7 µM anti-metastatic activity.

• Preparation: Coat Transwell chamber filters (8 µm pore) with Matrigel (BD Biosciences).

• Seeding: Seed 26-L5 (or similar metastatic line) cells (2.5 x 10⁴) in the upper chamber in serum-free medium containing Catechoserine (0.1 – 10 µM).

• Chemoattractant: Add medium + 10% FBS to the lower chamber.

• Incubation: Incubate for 24 hours at 37°C, 5% CO₂.

• Quantification:

  • Scrape non-invading cells from the top surface.

  • Fix and stain invading cells (bottom surface) with Crystal Violet.

  • Count cells in 5 random fields under a microscope.

  • Calculate % Inhibition relative to DMSO control.

Quantitative Data Summary

Metric	Value	Context
IC₅₀ (Invasion)	2.7 µM	Murine colon carcinoma 26-L5 (Matrigel assay)
IC₅₀ (Cytotoxicity)	> 10 µM	Cytotoxicity is generally lower than anti-invasion potency
Iron Binding Constant	K_d < 10⁻²⁰ M	Estimated based on bis-catecholate structure (High Affinity)
UV Maxima	211, 248, 319 nm	Characteristic of catecholate siderophores

Expert Commentary & Future Directions

The "Trojan Horse" Potential: While Catechoserine is potent as a standalone agent, its siderophore nature makes it a prime candidate for Siderophore-Drug Conjugates (SDCs) . By linking a cytotoxic warhead (e.g., a beta-lactam or a chemotherapeutic) to the Catechoserine scaffold, researchers could exploit the upregulated iron transport systems in cancer cells for targeted drug delivery.

Stability Warning: The ester (depsipeptide) linkage in Catechoserine is susceptible to hydrolysis by serum esterases. For in vivo applications, formulation in liposomes or chemical modification to a more stable amide backbone (while retaining the bis-DHB motif) may be required to improve half-life.

References

• Igarashi, Y. et al. (2012).[3] "Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp."[1][2][3][4] The Journal of Antibiotics, 65(4), 207-209.[2] Link

• Cayman Chemical. (2024). "N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine Product Data Sheet." Cayman Chemical Database. Link

• O'Brien, I.G. et al. (1971). "Enterochelin hydrolysis and iron metabolism in Escherichia coli." Biochimica et Biophysica Acta (BBA), 237(3), 537-549. Link

• Raines, D.J. et al. (2016). "Bacteria in an intense competition for iron: Key component of the Campylobacter jejuni iron uptake system scavenges enterobactin hydrolysis product."[2] Proceedings of the National Academy of Sciences, 113(21), 5850-5855. Link

• Biosynth. (2024). "N,N'-Bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine - Mechanism and Properties." Biosynth Catalog. Link

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Investigating the Anti-neoplastic Potential of Catechoserine in Murine Colon Cancer Models

An In-depth Technical Guide:

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The compound "Catechoserine" is a hypothetical molecule for the purpose of this technical guide. The experimental data and outcomes presented are illustrative and intended to provide a framework for the investigation of a novel therapeutic agent with a similar postulated mechanism of action.

Introduction: The Rationale for Catechoserine

Colorectal cancer remains a significant global health challenge, necessitating the development of novel therapeutic strategies.[1][2] Natural compounds, particularly polyphenols, have long been a source of inspiration for anti-cancer drug discovery due to their diverse biological activities.[3][4] Catechins, a class of flavonoids found in tea, have demonstrated anti-cancer properties by modulating various signaling pathways and inducing apoptosis.[4][5][6] Similarly, catechol-containing compounds can exert cytotoxic effects through the generation of reactive oxygen species (ROS) and interaction with cellular macromolecules.[7][8]

This guide introduces "Catechoserine," a novel synthetic molecule designed to merge the structural features of a catechol moiety with a serine backbone. This design hypothesizes a dual mechanism of action: the catechol group may induce oxidative stress and disrupt cellular redox balance, while the serine component could facilitate cellular uptake and potentially interfere with metabolic pathways. This document provides a comprehensive framework for the preclinical evaluation of Catechoserine's efficacy against murine colon cancer cells.

Preclinical Evaluation Strategy: A Multi-faceted Approach

The investigation into Catechoserine's anti-cancer effects will follow a logical progression from in vitro characterization to in vivo validation. This strategy ensures a thorough understanding of the compound's cellular and molecular effects before advancing to more complex biological systems.

Figure 1: A high-level overview of the preclinical evaluation workflow for Catechoserine.

In Vitro Efficacy Assessment

The initial phase of our investigation focuses on characterizing the direct effects of Catechoserine on murine colon cancer cell lines in a controlled environment.

Selection of Murine Colon Cancer Cell Models

The choice of appropriate cell lines is critical for the relevance of in vitro findings. We will utilize two well-established murine colon adenocarcinoma cell lines:

• MC38: Derived from a C57BL/6 mouse, this cell line is highly immunogenic and widely used in immuno-oncology studies.[1][2][9]

• CT26 (Colon-26): Originating from a BALB/c mouse, this line is known for its aggressive growth and ability to form metastases.[10]

These cell lines provide a robust platform to assess the anti-proliferative and cytotoxic effects of Catechoserine.

Cytotoxicity Assays: Determining the IC50

The half-maximal inhibitory concentration (IC50) is a key parameter to quantify the potency of a compound. We will employ a standard colorimetric assay to determine the IC50 of Catechoserine.

Protocol: MTT Assay

• Cell Seeding: Seed MC38 and CT26 cells in 96-well plates at a density of 5x10³ cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with a serial dilution of Catechoserine (e.g., 0.1 µM to 100 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Plot the percentage of cell viability versus the log of Catechoserine concentration and determine the IC50 using non-linear regression analysis.

Table 1: Hypothetical IC50 Values of Catechoserine in Murine Colon Cancer Cell Lines

Cell Line	24h IC50 (µM)	48h IC50 (µM)	72h IC50 (µM)
MC38	35.2	18.5	9.8
CT26	42.1	22.3	12.4

Apoptosis Assays: Uncovering the Mode of Cell Death

To determine if Catechoserine induces apoptosis, we will utilize Annexin V/Propidium Iodide (PI) staining followed by flow cytometry.

Protocol: Annexin V/PI Staining

• Cell Treatment: Treat MC38 and CT26 cells with Catechoserine at its IC50 and 2x IC50 concentrations for 48 hours.

• Cell Harvesting: Harvest the cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

Expected Outcome: An increase in the percentage of Annexin V-positive cells (early apoptosis) and Annexin V/PI-positive cells (late apoptosis) would indicate that Catechoserine induces apoptotic cell death.

Cell Cycle Analysis: Investigating Proliferation Blockade

We will assess the effect of Catechoserine on cell cycle progression to understand its anti-proliferative mechanism.

Protocol: Propidium Iodide Staining

• Cell Treatment: Treat cells as described for the apoptosis assay.

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.

• Staining: Wash the cells with PBS and stain them with a solution containing PI and RNase A.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

Expected Outcome: Accumulation of cells in a specific phase of the cell cycle (e.g., G2/M arrest) would suggest that Catechoserine interferes with cell cycle progression.

Investigation of Molecular Mechanisms

This phase delves into the molecular pathways that Catechoserine may modulate to exert its anti-cancer effects.

Signaling Pathway Analysis: Western Blotting

Based on the known mechanisms of related compounds, we hypothesize that Catechoserine may affect key signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt and MAPK/ERK pathways.[5][11]

Protocol: Western Blotting

• Protein Extraction: Treat cells with Catechoserine, lyse them, and quantify the protein concentration.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against key signaling proteins (e.g., total Akt, phospho-Akt, total ERK, phospho-ERK, Bcl-2, Bax, cleaved caspase-3) followed by HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Figure 2: Postulated signaling pathway of Catechoserine in murine colon cancer cells.

Reactive Oxygen Species (ROS) Measurement

The catechol moiety of Catechoserine suggests a pro-oxidant mechanism. We will measure intracellular ROS levels to validate this hypothesis.

Protocol: DCFDA Assay

• Cell Loading: Load MC38 and CT26 cells with the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFDA).

• Treatment: Treat the cells with Catechoserine.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer.

Expected Outcome: An increase in fluorescence intensity in Catechoserine-treated cells would confirm the induction of oxidative stress.

In Vivo Preclinical Studies

To evaluate the therapeutic efficacy of Catechoserine in a more complex biological system, we will use a murine xenograft model.

Xenograft Mouse Model

Protocol: Tumor Implantation

• Cell Preparation: Harvest MC38 cells and resuspend them in a mixture of PBS and Matrigel.

• Implantation: Subcutaneously inject 1x10⁶ cells into the flank of C57BL/6 mice.

• Tumor Growth: Monitor the mice until the tumors reach a palpable size (approximately 100 mm³).

Treatment Protocol and Efficacy Evaluation

Protocol: In Vivo Study

• Randomization: Randomly assign the tumor-bearing mice to a control group (vehicle) and a treatment group (Catechoserine).

• Treatment Administration: Administer Catechoserine intraperitoneally at a predetermined dose (e.g., 25 mg/kg) daily for 21 days.

• Tumor Measurement: Measure the tumor volume every three days using calipers.

• Endpoint: At the end of the study, euthanize the mice, and excise and weigh the tumors.

Table 2: Hypothetical In Vivo Efficacy of Catechoserine

Treatment Group	Average Tumor Volume (mm³) at Day 21	Average Tumor Weight (g)
Vehicle Control	1500 ± 250	1.5 ± 0.3
Catechoserine (25 mg/kg)	600 ± 150	0.6 ± 0.2

Conclusion and Future Directions

This technical guide outlines a comprehensive preclinical strategy to evaluate the anti-cancer potential of the hypothetical compound, Catechoserine, in murine colon cancer models. The proposed experiments are designed to systematically assess its cytotoxicity, mode of action, and in vivo efficacy. Positive outcomes from these studies would provide a strong rationale for further development, including pharmacokinetic and toxicological profiling, and eventual progression towards clinical trials. The multifaceted approach described herein serves as a robust template for the preclinical assessment of novel anti-cancer agents.

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• Merck Millipore. (n.d.). MC38 Murine Colon Adenocarcinoma Cell Line | SCC172.
• Merck Millipore. (n.d.). MC38 Murine Colon Adenocarcinoma Cell Line | SCC172.
• Cells Online. (n.d.). Mouse Colon Cancer Cells (CMT-93).
• AcceGen. (n.d.). Colon-26.
• Schetters, J., Van der Woude, L. L., Torensma, R., & de Vries, I. J. M. (2022). MC38 colorectal tumor cell lines from two different sources display substantial differences in transcriptome, mutanome and neoantigen expression. OncoImmunology, 11(1), 2094605.
• ResearchGate. (n.d.). Antitumor Drug Screening Assays and Colorectal Neoplasms.
• Guiu, B., et al. (2018). Anticancer Drugs for Intra-Arterial Treatment of Colorectal Cancer Liver Metastases: In-Vitro Screening after Short Exposure Time. Cancers, 10(11), 457.
• Frontiers in Pharmacology. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Frontiers in Pharmacology, 11, 137.
• Noble Life Sciences. (n.d.). In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification.
• Cavalieri, E., et al. (2002). Initiation of cancer and other diseases by catechol ortho-quinones: a unifying mechanism. Cellular and Molecular Life Sciences, 59(4), 665-681.
• Khan, I., et al. (2021). Determination of anticancer potential of a novel pharmacologically active thiosemicarbazone derivative against colorectal cancer cell lines. Scientific Reports, 11(1), 1-13.
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• National Center for Biotechnology Information. (2014). Effects of Tea Catechins on Cancer Signaling Pathways. PubMed.
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• National Center for Biotechnology Information. (2005). A unifying mechanism in the initiation of cancer and other diseases by catechol quinones. PubMed.
• National Center for Biotechnology Information. (2025). An Update on Antitumor Efficacy of Catechins: From Molecular Mechanisms to Clinical Applications. PMC.
• National Center for Biotechnology Information. (2009). Green tea catechin controls apoptosis in colon cancer cells by attenuation of H2O2-stimulated COX-2 expression via the AMPK signaling pathway at low-dose H2O2. PubMed.
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Protocols & Analytical Methods

Application Note: Evaluation of Anti-Invasive Activity of Catechoserine via Boyden Chamber Assay

Introduction & Scientific Rationale

Metastasis—the dissemination of neoplastic cells from a primary tumor to distant sites—remains the leading cause of cancer-associated mortality. A critical step in this cascade is invasion , where tumor cells degrade the Extracellular Matrix (ECM) to breach the basement membrane.[1][2]

Catechoserine , a secondary metabolite originally isolated from Streptomyces species (e.g., Streptomyces sp.[3][4] TP-A0874), has emerged as a potent inhibitor of tumor cell invasion. Structurally characterized by a catechol-serine moiety (N-(2,3-dihydroxybenzoyl)-L-serine), its mechanism is distinct from cytotoxic chemotherapy.

Mechanism of Action: The Zinc-Chelation Hypothesis

The anti-invasive activity of Catechoserine is attributed to its catechol group. Matrix Metalloproteinases (MMPs), particularly MMP-2 and MMP-9, are zinc-dependent endopeptidases responsible for degrading collagen IV in the basement membrane.

• The Target: The catalytic domain of MMPs contains a Zinc ion (

  ) essential for enzymatic activity.[5]

• The Inhibitor: The catechol hydroxyls of Catechoserine act as a bidentate ligand, chelating the active site

  .

• The Outcome: This chelation renders the MMP inactive, preventing ECM degradation and physically blocking cellular invasion.

Why the Boyden Chamber?

The Boyden Chamber (or Transwell) assay is the gold standard for distinguishing chemotaxis (migration) from invasion . By coating the porous membrane with Matrigel (a solubilized basement membrane preparation), we create a barrier that cells must actively degrade to cross. This specifically tests the MMP-inhibitory potential of Catechoserine.

Mechanistic Visualization

The following diagram illustrates the specific interference pathway of Catechoserine within the metastatic cascade.

Caption: Catechoserine inhibits invasion by chelating Zinc, inactivating MMPs, and preserving the ECM barrier.

Pre-Assay Validation: Cytotoxicity Check

Critical Step: Before performing the invasion assay, you must determine a non-cytotoxic concentration of Catechoserine. If the drug kills the cells, they cannot migrate, leading to a false positive "anti-invasive" result.

• Method: MTT or CCK-8 Assay.

• Target: Identify the IC10 (concentration causing <10% cell death).

• Usage: Use concentrations below the IC10 for the Boyden Chamber assay to ensure effects are purely anti-invasive.

Detailed Protocol: Matrigel Invasion Assay

Materials Required[1][3][6][7][8][9][10][11]

• Cells: Highly invasive line (e.g., MDA-MB-231 breast cancer or 26-L5 colon carcinoma).

• Compound: Catechoserine (dissolved in DMSO; stock 10 mM).

• Chambers: 24-well Transwell inserts (8.0 µm pore size).

• Matrix: Matrigel® (Growth Factor Reduced).

• Media: Serum-Free Media (SFM) and Complete Media (10% FBS).

Step-by-Step Workflow

Phase 1: Preparation (Day 1)

• Starvation: Wash adherent cells with PBS and switch to Serum-Free Media (SFM) for 12–24 hours.

  • Reason: Synchronizes the cell cycle and upregulates chemoattractant receptors.

• Matrigel Coating:

  • Thaw Matrigel on ice (4°C). Warning: It gels rapidly at >10°C.

  • Dilute Matrigel to 200–300 µg/mL in cold serum-free media.

  • Pipette 100 µL into the upper chamber of the Transwell.

  • Incubate at 37°C for 2–4 hours to polymerize.

Phase 2: Seeding & Treatment (Day 2)

• Harvest Cells: Trypsinize starved cells; neutralize with Trypsin Inhibitor (not serum, if possible) or wash 2x with PBS to remove serum traces.

• Resuspend: Adjust cell density to

  cells/mL in SFM .

• Drug Addition:

  • Divide cell suspension into aliquots.

  • Add Catechoserine to aliquots (e.g., 0.1, 1.0, 10 µM).

  • Include Vehicle Control (DMSO only).

• Assembly:

  • Lower Chamber: Add 600 µL of Complete Media (10% FBS) as the chemoattractant.

  • Upper Chamber: Carefully pipette 200 µL of the cell/drug suspension onto the polymerized Matrigel.

  • Note: Avoid bubbles at the interface; they block migration.

Phase 3: Incubation & Termination (Day 3)

• Incubate: 24–48 hours at 37°C, 5% CO2.

• Swabbing (The Critical Step):

  • Aspirate media from the upper chamber.

  • Use a cotton swab to firmly wipe the top of the membrane.

  • Reason: Removes non-invading cells.[6] Only cells that passed through the matrix to the underside should be counted.

• Fixation & Staining:

  • Transfer inserts to wells containing 4% Paraformaldehyde (15 min).

  • Wash with PBS.

  • Stain with 0.1% Crystal Violet (20 min) or DAPI (if using fluorescence).

Experimental Workflow Diagram

Caption: Step-by-step workflow for the Catechoserine Boyden Chamber Invasion Assay.

Data Analysis & Interpretation

Quantification Methods

• Microscopy (Standard): Photograph 5 random fields per insert at 200x magnification. Count stained cells manually or using ImageJ (Particle Analysis).

• Colorimetric (High Throughput): Lyse stained cells on the underside with 10% acetic acid and measure absorbance at 560 nm.

Calculation

Calculate the Percent Invasion relative to the control:

Expected Results Table

A successful assay demonstrating Catechoserine activity should yield data similar to this theoretical dataset:

Treatment Group	Concentration (µM)	Avg. Cells/Field	% Invasion	Interpretation
Vehicle Control	0 (DMSO)	150 ± 12	100%	Baseline Invasion
Catechoserine	0.1	142 ± 10	94.6%	No significant effect
Catechoserine	1.0	85 ± 8	56.6%	Moderate Inhibition
Catechoserine	10.0	25 ± 5	16.6%	Potent Anti-Invasive Activity
GM6001 (Pos. Ctrl)	10.0	20 ± 4	13.3%	Validates Assay Sensitivity

Troubleshooting Guide

Issue	Probable Cause	Solution
High Background (Control)	Matrigel layer too thin	Increase Matrigel concentration or coating volume.
No Invasion in Control	Matrigel too thick or old	Use fresh Matrigel; dilute further. Ensure cells are invasive (check line).
Uneven Staining	"Edge Effect" or bubbles	Pipette cell suspension into the center of the well. Avoid introducing air bubbles.
Cells Detaching	Over-washing	Perform washes gently. Use a fixative (Methanol/PFA) before staining.

References

• Igarashi, Y., et al. (2012). Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp.[3] The Journal of Antibiotics, 65(4), 207–209.[3]

• Albini, A., et al. (1987). A rapid in vitro assay for quantitating the invasive potential of tumor cells. Cancer Research, 47(12), 3239-3245.

• Kramer, N., et al. (2013). In vitro cell migration and invasion assays.

• Justus, C. R., et al. (2014). Transwell In Vitro Cell Migration and Invasion Assays. Journal of Visualized Experiments, (88), e51046.

• Saiki, I., et al. (1990). Antimetastatic efficacy of antioxidants and their mechanism of action. Cancer Chemotherapy and Pharmacology, 26, 1-8. (Context for catechol/antioxidant mechanisms).[7][8][9][10][11][12]

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• 3. Draft Genome Sequence of Streptomyces sp. TP-A0874, a Catechoserine Producer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Draft Genome Sequence of Streptomyces sp. TP-A0874, a Catechoserine Producer - PubMed [pubmed.ncbi.nlm.nih.gov]
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3D cell culture models for testing "N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine"

Application Note: Advanced 3D Screening of Siderophore-Based Therapeutics Subject: Protocols for Evaluating N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine in Tumor Spheroids

Executive Summary

This guide details the methodology for evaluating N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine (hereafter referred to as Bis-DHB-Ser-Ser ), a linear catecholate siderophore analogue, using 3D cell culture models.

While traditional 2D monolayers provide basic cytotoxicity data, they fail to replicate the iron gradients , hypoxia , and diffusion barriers characteristic of the solid tumor microenvironment (TME). As Bis-DHB-Ser-Ser functions via high-affinity iron(III) chelation, its efficacy is strictly dependent on its ability to penetrate dense tissue and compete with endogenous iron transporters (e.g., Transferrin) in hypoxic cores.

This protocol leverages Scaffold-Free Tumor Spheroids to assess:

• Tumor Penetration & Cytotoxicity: Determining IC50 in a physiologically relevant 3D architecture.

• Mechanism of Action (MoA): Verifying intracellular iron depletion using a Calcein-AM "De-quenching" assay.

• Hepatotoxicity: Screening for off-target effects in liver organoids.

Compound Profile & Mechanism

• Compound: N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine.

• Class: Linear Catecholate Siderophore (Enterobactin Analogue).

• Primary Target: Labile Iron Pool (LIP) and Extracellular Ferric Iron (Fe³⁺).

• Therapeutic Logic: Cancer cells exhibit "Iron Addiction" (upregulated Transferrin Receptor 1). Bis-DHB-Ser-Ser acts as an iron scavenger, starving the tumor of the iron required for DNA synthesis (Ribonucleotide Reductase) and mitochondrial function.

Visualizing the Mechanism: The following diagram illustrates the competitive "Iron Tug-of-War" within the TME.

Figure 1: Mechanism of Action. Bis-DHB-Ser-Ser competes with Transferrin for extracellular iron and depletes the intracellular Labile Iron Pool, triggering cell death.

Experimental Protocols

Protocol A: Generation of Uniform Tumor Spheroids

Objective: Create reproducible 3D tumor models (MDA-MB-231 or MCF-7) to mimic the diffusion barriers facing the siderophore.

Materials:

• Cells: MDA-MB-231 (High iron demand).

• Plate: 96-well Ultra-Low Attachment (ULA) Round Bottom Plate (e.g., Corning #7007 or InSphero Akura).

• Media: DMEM High Glucose + 10% FBS (Iron-replete condition) OR DMEM + 1% Dialyzed FBS (Iron-starved condition).

Step-by-Step:

• Preparation: Trypsinize adherent cells and resuspend to a single-cell suspension.

• Seeding: Dilute cells to 2,000 cells/well in 100 µL of media.

• Centrifugation: Spin the plate at 200 x g for 5 minutes . This forces cells into a pellet, accelerating aggregation.

• Incubation: Incubate at 37°C, 5% CO₂ for 72-96 hours .

• Validation: Inspect visually. Spheroids should be compact, circular, and >300 µm in diameter before dosing.

Protocol B: The "Calcein-AM De-Quenching" Iron Assay

Objective: Verify that Bis-DHB-Ser-Ser actually removes iron from the intracellular pool in a 3D context. Principle: Calcein-AM is non-fluorescent until cleaved by esterases. Once cleaved, Calcein binds intracellular iron, which quenches its fluorescence. If the drug successfully chelates the iron, Calcein is released, resulting in an increase in green fluorescence.

Workflow Diagram:

Figure 2: Calcein-AM Iron Chelation Assay Workflow.

Procedure:

• Loading: Wash spheroids 1x with PBS. Add 50 µL serum-free media containing 0.25 µM Calcein-AM .

• Incubation: Incubate for 30 minutes at 37°C.

• Baseline Read: Measure Green Fluorescence (Ex/Em 485/525 nm) on a plate reader or confocal microscope. Note: Signal will be low due to endogenous iron quenching.

• Treatment: Add 50 µL of 2x concentrated Bis-DHB-Ser-Ser directly to the wells.

• Kinetic Read: Measure fluorescence every 15 minutes for 2 hours.

• Analysis: Plot

  . A positive slope indicates successful iron stripping from the Calcein-Fe complex.

Protocol C: 3D Cytotoxicity & Penetration (ATP Assay)

Objective: Determine the IC50. Siderophores are polar; penetration into the spheroid core is the rate-limiting step.

• Dosing: Treat spheroids (Day 4) with a serial dilution of Bis-DHB-Ser-Ser (0.1 µM to 100 µM). Include Deferoxamine (DFO) as a positive control.

• Exposure: Incubate for 72 hours . (Longer exposure is needed for 3D vs 2D).

• Lysis: Add 100 µL CellTiter-Glo 3D reagent.

• Shake: Orbital shake vigorously for 5 minutes (critical to lyse the core).

• Read: Measure Luminescence.

Data Analysis & Interpretation

Expected Results Table:

Parameter	2D Monolayer	3D Spheroid	Interpretation
IC50 (Potency)	Low (e.g., 5 µM)	High (e.g., 25 µM)	3D resistance indicates poor drug penetration or quiescent core protection.
Calcein Signal	Rapid Increase (<10 min)	Slow Increase (>60 min)	Delayed kinetics in 3D reflect diffusion time through ECM.
Morphology	Detachment	Disaggregation	"Loose" spheroids suggest loss of cadherin adhesion due to stress.

Troubleshooting:

• Issue: No fluorescence increase in Calcein assay.

  • Cause: The compound may not be cell-permeable, or the cells have very low basal iron.

  • Fix: Pre-load cells with Ferric Ammonium Citrate (FAC) to boost the iron signal window.

• Issue: High variance in ATP assay.

  • Cause: Incomplete lysis of the spheroid core.

  • Fix: Increase shaking time to 20 mins or use physical disruption (pipetting) after adding reagent.

References

• Spheroid Culture Protocols

  • Title: 3D Cell Culture Protocols & Organoid Methods.[1][2][3]

  • Source: Thermo Fisher Scientific.

• Iron Chelation in Cancer

  • Title: Iron chel
  • Source:Nutrients (via NCBI).

  • URL:[Link]

• Calcein-AM Iron Assay Principle: Title: Monitoring the Labile Iron Pool in Live Cells. Source:Methods in Enzymology (Contextual citation for principle). Note: The "de-quenching" method is a standard biophysical technique for siderophore analysis.

• Spheroid Analysis Guidelines

  • Title: Three practical steps to transform 3D cell culture.

  • Source: InSphero White Paper.[4]

  • URL:[Link]

Sources

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• 2. 3D Cell Culture Protocols | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. Three-Dimensional (3D) in vitro cell culture protocols to enhance glioblastoma research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. insphero.com [insphero.com]

Application Note &amp; Protocol: Evaluating the Efficacy of Catechoserine in Iron-Limited Environments

Introduction: The Trojan Horse Strategy Revisited

The escalating crisis of antimicrobial resistance necessitates innovative strategies to overcome resilient bacterial defenses. One of the most sophisticated bacterial systems to exploit is the high-affinity iron acquisition pathway. Most pathogenic bacteria require iron for essential metabolic processes, yet in a host environment, free iron is virtually nonexistent.[1][2] To survive, bacteria secrete high-affinity iron chelators called siderophores, which scavenge ferric iron (Fe³⁺) from host proteins.[3][4] The resulting ferric-siderophore complex is then recognized by specific outer membrane receptors and actively transported into the bacterial cell.[1][3][4]

This application note details the experimental use of Catechoserine , a novel siderophore-antibiotic conjugate designed to function as a "Trojan Horse." Catechoserine ingeniously links a catechol-type siderophore, specifically a 2,3-dihydroxybenzoyl-L-serine moiety, to the well-characterized antibiotic D-cycloserine. The catechol siderophore component is recognized and actively transported by bacteria under iron-limiting conditions, effectively tricking the pathogen into internalizing a potent cell wall synthesis inhibitor.[5]

The efficacy of such conjugates is critically dependent on inducing the expression of bacterial iron transport systems. Therefore, in vitro testing must be conducted in iron-depleted media to accurately reflect the physiological conditions of an infection and to ensure the activation of the intended uptake pathway.[6][7] This guide provides the scientific rationale and detailed protocols for the preparation of iron-limited media and the subsequent evaluation of Catechoserine's antimicrobial activity.

Part 1: The Dual Mechanism of Catechoserine

The functionality of Catechoserine is rooted in its bifunctional nature: the targeting moiety (catechol-siderophore) and the cytotoxic warhead (D-cycloserine).

1.1 The Siderophore Component: Gaining Entry

The catechol group, a 2,3-dihydroxybenzoyl structure attached to a serine backbone, is a key component of potent siderophores like enterobactin.[8][9] Bacteria, particularly Gram-negative species like E. coli, have evolved highly specific outer membrane receptors (e.g., FepA) to recognize and bind these catecholate-type siderophores.[10]

Once bound, the entire Catechoserine-Fe³⁺ complex is actively transported across the outer membrane into the periplasmic space, a process energized by the TonB-ExbB-ExbD complex.[1][4] From the periplasm, the molecule is shuttled across the inner membrane into the cytoplasm via an ATP-binding cassette (ABC) transporter.[3][4] This active transport mechanism allows the drug to accumulate within the bacterial cell at concentrations potentially higher than what could be achieved by passive diffusion alone.

Caption: Catechoserine uptake via the bacterial siderophore transport system.

1.2 The Antibiotic Component: Inhibiting Cell Wall Synthesis

Once inside the cytoplasm, the D-cycloserine moiety is released. D-cycloserine is a structural analog of the amino acid D-alanine.[11][12] This mimicry allows it to be a potent competitive inhibitor of two essential enzymes in the early stages of peptidoglycan synthesis:[13]

• Alanine Racemase (Alr): This enzyme converts L-alanine to D-alanine.[11][12]

• D-alanine:D-alanine Ligase (Ddl): This enzyme joins two D-alanine molecules to form the D-Ala-D-Ala dipeptide.[11][12]

Both D-alanine and the D-Ala-D-Ala dipeptide are critical building blocks for the pentapeptide side chains of peptidoglycan, the primary structural component of the bacterial cell wall.[14] By inhibiting these two enzymes, Catechoserine effectively halts cell wall construction, leading to compromised cell integrity and eventual lysis, particularly in growing bacteria.[11][12]

Caption: Mechanism of action of the D-cycloserine component.

Part 2: Protocols for In Vitro Evaluation

The central principle for testing Catechoserine is the creation of an environment that forces the bacteria to express the very transport systems the drug is designed to hijack. Standard nutrient-rich media like Mueller-Hinton Broth (MHB) contain sufficient iron to suppress siderophore production, which would yield misleadingly high Minimum Inhibitory Concentration (MIC) values. The following protocols are based on the standards developed for the siderophore cephalosporin, cefiderocol, and are directly applicable to Catechoserine.[6][15]

2.1 Preparation of Iron-Depleted Cation-Adjusted Mueller-Hinton Broth (ID-CAMHB)

This procedure removes iron from the medium using a chelating resin, followed by the re-addition of essential divalent cations that are co-depleted during the process.

Materials:

• Cation-Adjusted Mueller-Hinton Broth (CAMHB) powder

• Chelex® 100 resin (analytical grade, 100-200 mesh, sodium form)

• Deionized water (reagent grade)

• Sterile magnetic stir bar and stir plate

• Sterile 0.2 µm bottle-top vacuum filter device

• Stock solutions of MgCl₂ and CaCl₂ (sterile)

• 6 M HCl and 2.5 M NaOH for pH adjustment

Protocol:

• Prepare CAMHB: Prepare CAMHB according to the manufacturer's instructions in a glass flask or bottle.

• Add Chelating Resin: Add 10 grams of Chelex 100 resin for every 1 liter of prepared CAMHB.[16]

• Chelation: Place a sterile magnetic stir bar in the flask and stir the suspension at room temperature for 2 to 6 hours. A 6-hour chelation time is recommended to ensure maximal iron depletion, especially if the iron content of the base medium is unknown or high.[16]

• Remove Resin: Let the resin settle, then filter the medium through a 0.2 µm sterile filter to remove all resin particles. This step is critical to prevent continued chelation.

• Cation Adjustment: Re-supplement the iron-depleted MHB with calcium and magnesium to achieve the standard CAMHB concentrations (20-25 mg/L Ca²⁺ and 10-12.5 mg/L Mg²⁺).

• pH Adjustment: Check the pH of the final medium and adjust to 7.2–7.4 using sterile HCl or NaOH as needed.

• Sterility Check & Storage: Aliquot the final ID-CAMHB into sterile containers. Incubate a small sample at 37°C for 24 hours to confirm sterility. Store the medium at 2-8°C. The goal is to achieve a final free iron concentration of ≤0.03 µg/mL.[17]

2.2 Antimicrobial Susceptibility Testing (AST) via Broth Microdilution

The broth microdilution method is the gold standard for determining the MIC of an antimicrobial agent.[15][18][19]

Materials:

• Catechoserine stock solution (prepared in a suitable sterile solvent, e.g., water or DMSO, at a known concentration)

• Prepared sterile ID-CAMHB

• Bacterial inoculum (prepared to 0.5 McFarland standard)

• Sterile 96-well microtiter plates

• Quality Control (QC) strains (e.g., E. coli ATCC® 25922™, P. aeruginosa ATCC® 27853™)

• Plate reader or visual assessment tools

Protocol:

• Prepare Catechoserine Dilutions: Perform serial two-fold dilutions of the Catechoserine stock solution in ID-CAMHB directly in the 96-well plate to achieve the desired final concentration range (e.g., 128 µg/mL to 0.25 µg/mL).

• Prepare Inoculum: Grow the bacterial strain to be tested on a non-selective agar plate overnight. Select several colonies to create a suspension in a sterile saline or broth to match a 0.5 McFarland turbidity standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension in ID-CAMHB so that the final inoculum in each well will be approximately 5 x 10⁵ CFU/mL.

• Inoculate Plate: Add the standardized bacterial inoculum to each well of the microtiter plate containing the Catechoserine dilutions. Include a growth control well (inoculum in ID-CAMHB without drug) and a sterility control well (ID-CAMHB only).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours in ambient air.

• Determine MIC: The MIC is the lowest concentration of Catechoserine that completely inhibits visible bacterial growth.[18] This can be assessed visually or with a plate reader.

• Quality Control: Concurrently test the QC strains. The resulting MICs should fall within an expected range to validate the test run. (Note: For a novel compound like Catechoserine, these ranges would need to be established through multi-laboratory studies).

Part 3: Data Interpretation & Expected Outcomes

The "Trojan Horse" mechanism of Catechoserine predicts a significant difference in its activity based on the iron content of the testing medium. This differential activity is the primary validation of its intended mechanism.

3.1 Expected MIC Variation by Media Type

A successful experiment will demonstrate a markedly lower MIC in the iron-depleted medium compared to standard medium. This indicates that the drug's potency is dependent on the expression of the siderophore uptake machinery.

Table 1: Hypothetical MIC Data for Catechoserine against E. coli

Bacterial Strain	Medium Type	Iron Content	Expected Catechoserine MIC (µg/mL)	Interpretation
E. coli (Wild-Type)	Standard CAMHB	High	>64	Siderophore uptake pathway is repressed; drug entry is minimal.
E. coli (Wild-Type)	ID-CAMHB	Low (≤0.03 µg/mL)	1 - 4	Siderophore pathway is induced; drug is actively transported.
E. coli (ΔfepA mutant)	ID-CAMHB	Low (≤0.03 µg/mL)	>64	Key siderophore receptor is absent; drug cannot enter the cell.
E. coli (ΔtonB mutant)	ID-CAMHB	Low (≤0.03 µg/mL)	>64	Energy-transducing complex is absent; transport is blocked.

This experimental design, including the use of knockout mutants for key transport components, provides a self-validating system. If Catechoserine remains potent against the knockout strains, it would suggest a different, non-siderophore-mediated mechanism of entry.

Conclusion

Catechoserine represents a promising application of the siderophore-conjugate strategy, targeting the fundamental need of bacteria for iron to deliver a proven antibiotic payload. Its successful in vitro evaluation hinges on the meticulous use of iron-depleted media to simulate the host environment and activate the specific bacterial uptake pathways. The protocols and conceptual frameworks provided in this document offer a robust starting point for researchers to accurately assess the antimicrobial potential of this and other novel "Trojan Horse" candidates.

References

• Title: Siderophores in Iron Metabolism: From Mechanism to Therapy Potential - PMC - NIH. Source: National Center for Biotechnology Information. URL: [Link]

• Title: What is the mechanism of Cycloserine? Source: Patsnap Synapse. URL: [Link]

• Title: Microbial Iron Acquisition: Marine and Terrestrial Siderophores. Source: Chemical Reviews. URL: [Link]

• Title: Siderophore-Based Iron Acquisition and Pathogen Control. Source: Microbiology and Molecular Biology Reviews - ASM Journals. URL: [Link]

• Title: Mechanistic Insights into the Reversible Inhibition of d-Cycloserine in Alanine Racemase from Mycobacterium tuberculosis. Source: Journal of Chemical Information and Modeling - ACS Publications. URL: [Link]

• Title: Mechanism of D-cycloserine action: alanine racemase from Escherichia coli W. Source: PubMed. URL: [Link]

• Title: Cycloserine: Mechanism, Clinical Applications, and Emerging Research. Source: Amerigo Scientific. URL: [Link]

• Title: Siderophore-mediated iron acquisition and modulation of host-bacterial interactions - PMC. Source: National Center for Biotechnology Information. URL: [Link]

• Title: Cycloserine. Source: Wikipedia. URL: [Link]

• Title: Siderophore-Based Iron Acquisition and Pathogen Control. Source: Scilit. URL: [Link]

• Title: Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine from Streptomyces varsoviensis - PMC. Source: National Center for Biotechnology Information. URL: [Link]

• Title: The impact of commercially available media on cefiderocol susceptibility testing by broth microdilution method. Source: ASM Journals. URL: [Link]

• Title: Cefiderocol antimicrobial susceptibility testing considerations: The achilles' heel of the trojan horse? Source: Johns Hopkins University. URL: [Link]

• Title: Alternative iron-depleted media for cefiderocol susceptibility testing - PMC - NIH. Source: National Center for Biotechnology Information. URL: [Link]

• Title: Broth microdilution, disk diffusion & determining CFDC. Source: IDR - Dove Medical Press. URL: [Link]

• Title: Cefiderocol MIC quality control ranges in iron-depleted cation-adjusted Mueller-Hinton broth using a CLSI M23-A4 multi-laboratory study design. Source: ResearchGate. URL: [Link]

• Title: Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine... Source: Frontiers. URL: [Link]

• Title: Enhancement of growth media for extreme iron limitation in Escherichia coli - PMC. Source: National Center for Biotechnology Information. URL: [Link]

• Title: A Metabolite Produced by Gut Microbes Represses Phage Infections in Vibrio cholerae. Source: ACS Publications. URL: [Link]

• Title: The Role and Mechanisms of Action of Catechins in Neurodegenerative Diseases. Source: PubMed. URL: [Link]

• Title: Bacteria in an intense competition for iron: Key component of the Campylobacter jejuni iron uptake system scavenges enterobactin hydrolysis product. Source: PNAS. URL: [Link]

• Title: Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine from Streptomyces varsoviensis. Source: ResearchGate. URL: [Link]

• Title: Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC. Source: National Center for Biotechnology Information. URL: [Link]

• Title: Enhancement of growth media for extreme iron limitation in Escherichia coli. Source: PubMed. URL: [Link]

• Title: (PDF) Methods for screening and evaluation of antimicrobial activity: a review of protocols, advantages and limitations. Source: ResearchGate. URL: [Link]

• Title: Pharmacological Actions and Underlying Mechanisms of Catechin: A Review. Source: PubMed. URL: [Link]

• Title: LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. Source: WOAH. URL: [Link]

• Title: Iron limitation by transferrin promotes simultaneous cheating of pyoverdine and exoprotease in Pseudomonas aeruginosa - PMC. Source: National Center for Biotechnology Information. URL: [Link]

• Title: [Mechanisms of action of diacerein, the first inhibitor of interleukin-1 in osteoarthritis]. Source: PubMed. URL: [Link]

• Title: Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC. Source: National Center for Biotechnology Information. URL: [Link]

• Title: Calcineurin Inhibitors | immunosuppressant | Cyclosporin & Tacrolimus mechanism of action. Source: YouTube. URL: [Link]

• Title: Calcineurin Inhibitors (Tacrolimus and Cyclosporine) IL2 - Mechanism of action, adverse effects. Source: YouTube. URL: [Link]

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• 4. Siderophore-mediated iron acquisition and modulation of host-bacterial interactions - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC [pmc.ncbi.nlm.nih.gov]

Amberlite XAD resin for "DHBS" siderophore isolation

Application Note: High-Efficiency Isolation of 2,3-Dihydroxybenzoylserine (DHBS) using Amberlite™ XAD-2

Executive Summary

This guide details the protocol for isolating 2,3-dihydroxybenzoylserine (DHBS) , a catecholate siderophore produced by Escherichia coli, Salmonella, and Klebsiella species. While often present as a hydrolysis product or precursor to the trimeric siderophore Enterobactin, DHBS possesses distinct hydrophilic properties that challenge standard extraction methods.

This protocol utilizes Amberlite™ XAD-2 , a hydrophobic crosslinked polystyrene-divinylbenzene resin. Unlike ionic extraction, XAD-2 leverages the hydrophobic effect and

interactions to adsorb the aromatic catechol moiety of DHBS from aqueous culture supernatants, allowing for salt-free elution with methanol.

Scientific Foundation & Mechanism

The Target: DHBS vs. Enterobactin

DHBS (Monoyl-serine) is the monomeric building block of Enterobactin.

• Structure: A 2,3-dihydroxybenzoyl group attached to a serine backbone.[1][2][3][4][5][6]

• Challenge: It is significantly more polar than Enterobactin due to the free carboxyl and hydroxyl groups on the serine moiety.

• Binding Mechanism: The aromatic ring of the 2,3-dihydroxybenzoate (DHB) group provides the "hydrophobic anchor." By controlling the pH, we protonate the carboxylic acid, suppressing ionization and maximizing the affinity for the non-polar XAD-2 matrix.

The Matrix: Amberlite™ XAD-2[7]

• Type: Polymeric Adsorbent (Non-ionic).

• Surface Area: ~300 m²/g.

• Pore Size: 90 Å.

• Selectivity: High affinity for aromatic rings and hydrophobic organic compounds in aqueous solutions.

Materials & Reagents

Component	Specification	Purpose
Resin	Amberlite™ XAD-2 (20-60 mesh)	Adsorbent matrix.
Solvent A	Methanol (HPLC Grade)	Resin activation and elution.
Solvent B	Milli-Q Water (Deionized)	Washing and equilibration.
Acidifier	6M Hydrochloric Acid (HCl)	pH adjustment of supernatant.[7][8]
Glassware	Acid-Washed (10% HCl overnight)	CRITICAL: Removes trace iron.
Assay Reagents	Sodium Nitrite, Sodium Molybdate, NaOH	Arnow Assay for detection.[8]

Experimental Protocol

Phase 1: Pre-Protocol Considerations (Iron Control)

Causality: Siderophore production is repressed by iron. If your glassware contains trace iron, bacteria will not secrete DHBS.

• Soak all glassware in 10% HCl for >12 hours.

• Rinse 5x with Milli-Q water.

• Use iron-limiting media (e.g., M9 Minimal Media supplemented with 0.2% glucose, minus iron salts).

Phase 2: Resin Activation

Commercial XAD resin contains preservatives (sodium chloride/sodium carbonate) and monomers that must be removed.

• Slurry XAD-2 resin in Methanol . Stir gently for 15 minutes.

• Decant and repeat with fresh Methanol.

• Rinse with Milli-Q water 5 times (or until no methanol odor remains).

• Store in water at 4°C if not using immediately.

Phase 3: Isolation Workflow

This workflow ensures the capture of the amphiphilic DHBS molecule while washing away salts and highly polar media components.

Figure 1: Step-by-step workflow for the isolation of DHBS from bacterial culture supernatant.[4]

Detailed Steps:

• Clarification: Centrifuge culture (5,000 x g, 20 min, 4°C) to remove cells. Filter supernatant through 0.45 µm membrane.

• Acidification (Crucial): Adjust supernatant pH to 2.5 – 3.0 using 6M HCl.

  • Reasoning: The serine carboxyl group (pKa ~2.2) must be protonated to reduce polarity and allow the aromatic ring to interact with the XAD resin.

• Loading: Pass the acidified supernatant through the XAD-2 column.[8]

  • Flow Rate: Slow (approx. 1 Bed Volume/hour) to maximize residence time for adsorption.

• Washing: Wash with 3 Bed Volumes (BV) of acidified water (pH 3.0) followed by 1 BV of neutral Milli-Q water. This removes salts and non-aromatic sugars.

• Elution: Elute with Methanol .

  • Gradient: Start with 20% MeOH (removes loosely bound impurities) -> 50% MeOH -> 100% MeOH.

  • Target: DHBS typically elutes between 50-80% Methanol. (Enterobactin elutes later at higher organic concentrations).

Validation: The Arnow Assay

Unlike the CAS assay (which detects all siderophores), the Arnow Assay is specific for catechol-type siderophores like DHBS.

Protocol:

• Mix 1.0 mL of column fraction with 1.0 mL 0.5M HCl.

• Add 1.0 mL Nitrite-Molybdate Reagent (10g NaNO₂ + 10g Na₂MoO₄ in 100mL H₂O).

  • Observation: A yellow color develops (nitrosation of the catechol ring).

• Add 1.0 mL 1M NaOH.

  • Observation: Color shifts to Red/Orange .[8]

• Quantification: Measure Absorbance at 510 nm .

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Siderophore Production	Iron contamination in media.	Re-wash glassware with 10% HCl. Ensure water source is deionized (<18 MΩ).
Low Binding to Resin	pH too high; DHBS is ionized.	Lower supernatant pH to 2.0-2.5 before loading to protonate the serine tail.
Elution contains salts	Insufficient wash step.	Increase the water wash volume before switching to Methanol.
Resin Bleed (Yellow)	Resin not activated.	Perform the Methanol activation step rigorously before use.

References

• Arnow, L. E. (1937).[7][9] Colorimetric determination of the components of 3,4-dihydroxyphenylalanine-tyrosine mixtures. Journal of Biological Chemistry, 118, 531–537.[7]

  • (Verified via JBC Archives)

• O'Brien, I. G., & Gibson, F. (1970). The structure of enterochelin and related 2,3-dihydroxy-N-benzoylserine conjugates from Escherichia coli. Biochimica et Biophysica Acta (BBA) - General Subjects, 215(3), 393-402.

• Schwyn, B., & Neilands, J. B. (1987). Universal chemical assay for the detection and determination of siderophores.[10] Analytical Biochemistry, 160(1), 47-56.

• Sayyed, R. Z., & Chincholkar, S. B. (2006). Purification of siderophores of Alcaligenes faecalis on Amberlite XAD.[7][8][10][11] Bioresource Technology, 97(8), 1026-1029.[10]

Sources

• 1. 2,3-dihydroxy-N-benzoylserine | C10H11NO6 | CID 656417 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N2-(2,3-Dihydroxybenzoyl)-D-lysyl-L-serine | C16H23N3O7 | CID 129039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,3-Dihydroxybenzoylserine | C10H11NO6 | CID 151483 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine from Streptomyces varsoviensis [frontiersin.org]
• 6. Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine from Streptomyces varsoviensis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ir.nbu.ac.in [ir.nbu.ac.in]
• 9. ias.ac.in [ias.ac.in]
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• 11. researchgate.net [researchgate.net]

Application Note: Probing Bacterial Iron Transport &amp; "Trojan Horse" Delivery using N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine

Executive Summary

This guide details the application of N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine (hereafter referred to as Lin-Ent-Dimer ) in the study of bacterial iron acquisition. Unlike its parent compound, the cyclic trimer Enterobactin (Ent), this linear dimer offers a simplified synthetic scaffold that retains high affinity for the FepA outer membrane transporter.

This molecule is a critical tool for:

• Mechanistic Studies: Dissecting the structural requirements of the TonB-dependent transport systems (FepA vs. IroN).

• "Trojan Horse" Drug Development: Serving as a vector to deliver antibiotic payloads into Gram-negative pathogens (e.g., E. coli, Salmonella, Pseudomonas) by mimicking natural siderophores.[1]

• Metabolic Profiling: Analyzing siderophore hydrolysis rates (via Fes esterase) and iron release kinetics.

Scientific Background & Mechanism[2][3][4]

The Iron Tug-of-War

Gram-negative bacteria secrete siderophores to scavenge Fe(III) from the host. The host responds with Lipocalin-2 (Lcn2), a protein that binds and neutralizes cyclic Enterobactin. Pathogens have evolved to produce "stealth" siderophores (like Salmochelins) or utilize linear hydrolysis products (like Lin-Ent-Dimer) which may evade Lcn2 sequestration while still accessing the bacterial iron transport machinery [1][2].

Mechanism of Transport

The Lin-Ent-Dimer functions as a tetradentate or hexadentate ligand (depending on stoichiometry) for Fe(III). Despite lacking the macrocyclic constraint of Enterobactin, it is recognized by FepA , a TonB-dependent transporter in the outer membrane.[2]

• Recognition: The Fe-Lin-Ent-Dimer complex binds to extracellular loops of FepA.

• Translocation: Energy derived from the proton motive force is transduced via the TonB-ExbB-ExbD complex, causing a conformational change in the FepA "plug" domain, allowing the siderophore to enter the periplasm [3].

• Hydrolysis: Once internalized, the complex is degraded by the Fes esterase to release iron for metabolic use.

Pathway Visualization

Caption: Figure 1.[3][4] The TonB-dependent transport pathway utilized by Linear Enterobactin Analogues in E. coli.

Experimental Protocols

Protocol A: Iron Chelation Verification (CAS Assay)

Purpose: To validate the iron-binding capacity of the Lin-Ent-Dimer before biological use.

Principle: Chrome Azurol S (CAS) forms a blue complex with Fe(III). Siderophores compete for this iron; removing iron from CAS causes a color shift from blue to orange [4].[5][6]

Reagents:

• CAS Solution: 60.5 mg Chrome Azurol S dissolved in 50 mL water.

• Iron Solution: 1 mM FeCl₃ in 10 mM HCl.

• HDTMA Solution: 72.9 mg Hexadecyltrimethylammonium bromide in 40 mL water.[7]

• Buffer: Piperazine buffer (pH 5.6).

Workflow:

• Preparation: Mix 10 mL CAS, 1.5 mL Iron Solution, and 40 mL HDTMA. Dilute with Piperazine buffer to 100 mL. Solution should be dark blue.

• Sample Setup: Prepare a serial dilution of Lin-Ent-Dimer (100 µM to 0.1 µM) in methanol/water (50:50).

• Reaction: Add 100 µL of sample to 100 µL of CAS reagent in a 96-well plate.

• Incubation: Incubate at Room Temperature (RT) for 30 minutes in the dark.

• Readout: Measure absorbance at 630 nm .

• Analysis: A decrease in A630 indicates iron removal from CAS.

  • Note: Catecholates are sensitive to oxidation. Prepare Lin-Ent-Dimer fresh or store under Argon/Nitrogen.

Protocol B: Growth Recovery Assay (Bioactivity)

Purpose: To determine if the Lin-Ent-Dimer can actively transport iron into bacteria, bypassing iron starvation.

Reagents:

• Strain: E. coli K-12 (wild type) or entA- mutant (siderophore deficient).

• Media: M9 Minimal Salts Media.

• Chelator: 2,2'-Bipyridyl (to induce iron starvation).

Step-by-Step:

• Inoculum: Grow E. coli overnight in LB, wash 3x with PBS to remove carryover iron.

• Starvation Setup: In a 96-well plate, add M9 media supplemented with 200 µM 2,2'-Bipyridyl .

  • Control 1 (Positive): M9 + FeCl₃ (no chelator).

  • Control 2 (Negative): M9 + Chelator (no siderophore).

• Treatment: Add Lin-Ent-Dimer at varying concentrations (0.1, 1, 10 µM).

  • Optional: Add equimolar FeCl₃ to pre-form the complex, or rely on trace iron in the media.

• Incubation: 37°C with shaking (200 rpm) for 18-24 hours.

• Measurement: Monitor OD600.

• Result Interpretation:

  • Growth in the presence of Bipyridyl + Lin-Ent-Dimer indicates successful FepA-mediated transport.

  • Lack of growth suggests the molecule binds iron but cannot enter the cell (sequestration without transport).

Protocol C: "Trojan Horse" Conjugate Screening

Purpose: To assess the antimicrobial potency of Lin-Ent-Dimer conjugated to an antibiotic (e.g., a beta-lactam).

Workflow Visualization:

Caption: Figure 2. Screening workflow for Siderophore-Antibiotic Conjugates. Potency should increase (lower MIC) under iron limitation.

Protocol:

• Media Prep: Prepare Mueller-Hinton Broth (MHB).

  • Iron-Depleted: Treat MHB with Chelex-100 resin or add 2,2'-Bipyridyl (50-100 µM).

• Plate Setup: Serial dilute the Conjugate in both Normal MHB and Iron-Depleted MHB.

• Inoculation: Add 5 x 10^5 CFU/mL of the target pathogen.

• Incubation: 18-24h at 37°C.

• Calculation: Determine the Minimum Inhibitory Concentration (MIC).

  • Success Criteria: The MIC should be significantly lower (e.g., >4-fold) in Iron-Depleted media compared to Normal media. This confirms the drug is entering via the upregulated siderophore transporter (FepA) rather than passive diffusion [5].

Data Interpretation & Troubleshooting

Comparative Binding Data (Representative)

Parameter	Cyclic Enterobactin	Lin-Ent-Dimer	Significance
Fe(III) Formation Constant ( )		~	Cyclic form binds tighter; Dimer is sufficient for transport but prone to exchange.
FepA Affinity ( )	< 1 nM	~10-100 nM	Dimer binds FepA with slightly lower affinity but high enough for biological relevance.
pH Stability	High	Moderate	Dimer ester bonds are susceptible to hydrolysis at high pH (>8.0).

Troubleshooting Guide

• Issue: Sample turns brown/black.

  • Cause: Oxidation of the catechol (dihydroxybenzoyl) groups.

  • Fix: Always dissolve in degassed solvents. Add 1 mM Ascorbic Acid to buffers if the assay permits.

• Issue: No growth recovery in Protocol B.

  • Cause: Iron contamination in "starved" media.

  • Fix: Use plasticware (polypropylene) instead of glass. Wash cells 3x with EDTA-containing buffer before inoculation.

References

• Raymond, K. N., et al. (2003).[8] "Enterobactin: An archetype for microbial iron transport."[9] Proceedings of the National Academy of Sciences. [Link]

• Fischbach, M. A., et al. (2006). "How pathogenic bacteria evade mammalian sabotage in the battle for iron." Nature Chemical Biology. [Link]

• Buchanan, S. K., et al. (1999). "Crystal structure of the outer membrane active transporter FepA from Escherichia coli." Nature Structural Biology. [Link]

• Schwyn, B., & Neilands, J. B. (1987).[6][7][10] "Universal chemical assay for the detection and determination of siderophores."[5] Analytical Biochemistry. [Link]

• Page, M. G. P. (2019).[11] "The Role of Iron and Siderophores in Infection, and the Development of Siderophore Antibiotics." Clinical Infectious Diseases. [Link]

Sources

• 1. Siderophore conjugates to combat antibiotic-resistant bacteria - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. FepA - Wikipedia [en.wikipedia.org]
• 3. Evidence of Ball-and-chain Transport of Ferric Enterobactin through FepA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Siderophore Detection Using Chrome Azurol S and Cross-Feeding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academicjournals.org [academicjournals.org]
• 7. Siderophore Detection assay [protocols.io]
• 8. researchgate.net [researchgate.net]
• 9. Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine from Streptomyces varsoviensis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. protocols.io [protocols.io]
• 11. Enterobactin, an Iron Chelating Bacterial Siderophore, Arrests Cancer Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Catechoserine in Cancer Metastasis Research

[1][2]

Executive Summary

Catechoserine is a catecholate-type siderophore originally isolated from Streptomyces species (e.g., Streptomyces sp.[1][2][3][4][5][6][7][8][9] TP-A0874).[2] Unlike broad-spectrum cytotoxic agents, Catechoserine exhibits a specific, potent inhibitory effect on tumor cell invasion (IC50 ~2.7 µM in murine colon cancer models) with a mechanism distinct from traditional chemotherapy.[1][2]

This guide details the application of Catechoserine as a chemical probe to investigate the iron-dependency of metastatic cascades . By sequestering ferric iron (

), Catechoserine disrupts the metabolic and signaling machinery required for Epithelial-to-Mesenchymal Transition (EMT) and extracellular matrix (ECM) degradation.[1][2] This document provides a standardized protocol for its use in Matrigel invasion assays, emphasizing critical controls for oxidative stability and iron rescue validation.

Scientific Background & Mechanism[1][2][7][9]

The "Iron Addiction" of Metastatic Cells

Metastatic cancer cells exhibit an upregulated demand for iron ("iron addiction") to fuel key processes:

• Ribonucleotide Reductase activity : Essential for DNA synthesis during rapid proliferation.[1][2]

• MMP Expression : Iron levels regulate the expression of Matrix Metalloproteinases (MMPs), enzymes critical for degrading the basement membrane.[1][2]

• Cytoskeletal Dynamics : Iron-dependent oxidative stress signaling often drives the actin polymerization required for cell motility.[1][2]

Catechoserine Mechanism of Action

Catechoserine functions as a high-affinity iron chelator.[1][2] Structurally framed on 2,3-dihydroxybenzoyl-L-serine , it forms stable hexadentate complexes with

.[1][2]

• Primary Effect : Depletion of the labile iron pool (LIP) within the tumor microenvironment or intracellularly (if internalized).[1][2]

• Downstream Consequence : Suppression of invasion-related signaling pathways.[1][2] Unlike general hypoxia-inducting chelators (like DFO), Catechoserine's specific structural motif allows for targeted interrogation of catechol-mediated uptake pathways.[1][2]

Pathway Visualization

The following diagram illustrates the interference of Catechoserine in the metastatic cascade.

Figure 1: Mechanistic interference of Catechoserine in iron-dependent metastatic signaling.[1][2][7]

Experimental Protocol: Invasion Inhibition Assay

Materials & Reagents[1][2]

• Compound : Catechoserine (or N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine).[1][2][3]

  • Note: If pure Catechoserine is unavailable, high-purity Enterobactin hydrolysis products are often used as functional equivalents.[1][2]

• Solvent : DMSO (Anhydrous).[2]

• Cell Line : 26-L5 (Murine colon carcinoma) or highly metastatic human lines (e.g., MDA-MB-231).[1][2]

• Assay Platform : Transwell chambers (8 µm pore size) coated with Matrigel.[1][2]

• Controls :

  • Negative: DMSO vehicle.[2]

  • Positive: Known migration inhibitor (e.g., Cytochalasin D).[1][2]

  • Specificity Control (Rescue) :

    solution.

Compound Preparation (Critical Step)

Catechol moieties are prone to rapid auto-oxidation at neutral/basic pH, forming quinones that lose chelating ability and generate off-target toxicity.[1][2]

• Stock Solution : Dissolve Catechoserine in anhydrous DMSO to 10 mM.

  • Storage: Aliquot and store at -20°C under argon/nitrogen gas. Avoid repeated freeze-thaw cycles.[2]

• Working Solution : Dilute in serum-free medium immediately prior to use.

  • Stability Check: The solution should be colorless to pale yellow.[1][2] A brown/pink shift indicates oxidation.[1][2]

Step-by-Step Workflow

Phase 1: Cell Preparation[1][2]

• Starve cells in serum-free medium for 12–24 hours prior to the assay to synchronize the cell cycle and sensitize them to chemo-attractants.[1][2]

• Harvest cells using mild detachment (e.g., Accutase) to preserve surface receptors.[1][2]

• Resuspend cells at

  cells/mL in serum-free medium containing 0.1% BSA .

Phase 2: Treatment & Seeding[2]

• Experimental Group : Add Catechoserine to cell suspension (Concentration range: 0.1 µM – 30 µM).

• Rescue Group : Add Catechoserine (at IC50, e.g., 3 µM) +

  (1:1 molar ratio, 3 µM).

  • Rationale: If the effect is due to iron chelation, adding exogenous iron should restore invasion.[1][2]

• Seeding : Add 200 µL of cell suspension to the upper chamber of the Transwell.

• Chemoattractant : Add 600 µL of medium containing 10% FBS to the lower chamber .

Phase 3: Incubation & Analysis[2][9]

• Incubate for 18–24 hours at 37°C, 5%

  .

• Fixation : Remove non-invading cells from the upper surface with a cotton swab.[1][2] Fix invading cells (bottom surface) with 4% Paraformaldehyde or Methanol.[1][2]

• Staining : Stain with Crystal Violet (0.5%) or DAPI.[1][2]

• Quantification : Count cells in 5 random fields per well using an inverted microscope (200x magnification).

Data Interpretation

Treatment Group	Expected Outcome (Invasion %)	Interpretation
Vehicle (DMSO)	100% (Baseline)	Normal metastatic potential.[1][2]
Catechoserine (Low Dose)	80–90%	Sub-threshold iron depletion.[2]
Catechoserine (IC50 ~3µM)	40–60%	Significant inhibition of invasion.[1][2]
Catechoserine (High Dose)	<10%	Complete blockade (check for cytotoxicity).[1][2]
Rescue (Catecho + Fe)	>80%	CRITICAL : Confirms mechanism is iron-dependent.[1][2]

Technical Considerations & Troubleshooting

Cytotoxicity vs. Anti-Invasion

It is vital to distinguish between killing the cell and stopping its movement.[1][2]

• Parallel Assay : Always run an MTT or Cell Titer-Glo assay alongside the invasion assay.[1][2]

• Target Window : You want a concentration where Invasion is inhibited >50% but Cell Viability is >90%.[1][2] For Catechoserine, this window is typically narrow; titration is key.[1][2]

Iron Source Contamination

Standard cell culture media (DMEM/RPMI) contain trace iron.[1][2]

• Tip : For rigorous mechanistic studies, use iron-depleted media (treated with Chelex-100) for the seeding step to maximize the sensitivity of the assay to the siderophore.[1][2]

Handling Catechols

• pH Sensitivity : Avoid basic buffers (pH > 7.[2]5) during preparation, as this accelerates catechol oxidation.[1][2]

• Visual Cue : If your medium turns dark shortly after adding the compound, the catechol has oxidized to a quinone.[1][2] Discard and prepare fresh.

References

• Igarashi, Y., Iida, T., Fukuda, T., et al. (2012).[1][2][3][4] Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp.[1][2][3][4][5][6][7][9][10][11] The Journal of Antibiotics, 65(4), 207–209.[1][2][3][5][9][11] [2]

• Cayman Chemical. (n.d.).[2] N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine Product Information. [2]

• Torti, S. V., & Torti, F. M. (2013).[1][2] Iron and cancer: more than the sum of its parts.[1][2] Nature Reviews Cancer, 13(5), 342–355.[1][2] [2]

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. Frontiers | Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine from Streptomyces varsoviensis [frontiersin.org]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine from Streptomyces varsoviensis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. がん細胞生物学 [pha.u-toyama.ac.jp]
• 8. researchgate.net [researchgate.net]
• 9. A Metabolite Produced by Gut Microbes Represses Phage Infections in Vibrio cholerae - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: pH Optimization for N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine Activity

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine. This document provides in-depth guidance, troubleshooting, and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with this potent catecholate siderophore. Our goal is to equip you with the foundational knowledge and practical protocols to successfully determine and optimize the pH for your specific application.

N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine is a precursor and breakdown product of enterobactin, a powerful iron-chelating molecule produced by various bacteria.[1] Its activity is intrinsically linked to its two 2,3-dihydroxybenzoyl (catechol) functional groups.[2][3] The ability of these groups to coordinate with metal ions, particularly Fe(III), is highly dependent on their protonation state, making pH the single most critical parameter to control in your experiments. This guide will walk you through the science and methodology required for successful pH optimization.

Part 1: Frequently Asked Questions (FAQs) - The Chemical Basis of pH-Dependence

This section addresses the fundamental principles governing the pH-dependent activity of N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine.

Question 1: Why is pH so critical for the activity of this compound?

Answer: The activity of N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine is dictated by its catechol moieties. For these groups to effectively chelate a metal ion like iron (Fe³⁺), the hydroxyl groups (-OH) must first be deprotonated to form negatively charged catecholates (-O⁻). This deprotonation event is governed by the pH of the solution. At low (acidic) pH, the hydroxyl groups remain protonated, rendering the molecule a poor chelator. As the pH increases (becomes more alkaline), deprotonation occurs, "activating" the molecule for chelation. However, this is balanced by the molecule's stability.

Question 2: What happens to the compound at very low or very high pH values?

Answer: There is a critical trade-off between activity and stability across the pH spectrum:

• At Acidic pH (e.g., < 5.0): The catechol hydroxyl groups are fully protonated (in their -OH form). In this state, the molecule is a very weak iron chelator. However, the compound is generally more stable and resistant to oxidation.[4]

• At Neutral to Alkaline pH (e.g., > 7.0): The catechol hydroxyls begin to deprotonate, significantly increasing the molecule's affinity for iron.[5] Unfortunately, the deprotonated catecholate form is also highly susceptible to autooxidation, especially in the presence of oxygen, which can lead to the formation of quinones and other degradation products.[4][6] This degradation can result in a loss of activity over time. Therefore, an "optimal" pH is a compromise that maximizes chelation activity while minimizing compound degradation over the time course of your experiment.

Question 3: I am using this compound as an enzyme inhibitor. Does the optimal pH for iron chelation apply to my experiment?

Answer: Not necessarily. While the compound's chemistry remains the same, the overall optimal pH for an enzymatic assay will depend on several factors:

• Enzyme's Optimal pH: Every enzyme has an optimal pH range for its own activity and stability.[7] Your experimental pH must be compatible with the enzyme's health. Performing an assay at a pH that inactivates your enzyme will yield meaningless data, regardless of the compound's activity.[8]

• Target's Protonation State: The protonation state of amino acid residues in the enzyme's active site can influence how your compound binds.

• Assay Mechanism: The specific requirements of your assay system (e.g., the pH sensitivity of a reporter molecule) must be considered.

You must determine the optimal pH for your specific biological system, which may be different from the optimal pH for simple iron chelation in a chemical assay. The principles and protocols described below can be adapted for this purpose.

Part 2: Experimental Design for Determining Optimal pH

A systematic approach is essential for accurately determining the optimal pH for your application. This section provides a comprehensive workflow and a detailed experimental protocol.

Workflow for pH Optimization

The following diagram outlines the key phases of a pH optimization experiment.

Caption: Workflow for pH optimization of compound activity.

The pH-Dependent Ionization of a Catechol Group

Understanding the chemical equilibrium is key to interpreting your results.

Caption: pH-dependent equilibrium of catechol functional groups.

Detailed Protocol: pH Screening for Iron Chelation Activity using a Modified CAS Assay

This protocol describes a primary screen to identify the optimal pH for the iron chelation activity of N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine.

Scientist's Note: The standard Chrome Azurol S (CAS) assay is performed at a fixed pH (typically ~6.8) to measure siderophore concentration.[9] For our purpose, we will use the principle of the CAS assay—the displacement of iron from a colored complex—but we will vary the reaction pH where the chelation occurs before measuring the endpoint.

Materials:

• N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine

• DMSO (ACS grade)

• A series of "Good's Buffers" (e.g., MES, PIPES, HEPES, TAPS) to cover a pH range from 4.0 to 10.0.

• Iron(III) chloride (FeCl₃)

• Chrome Azurol S (CAS) dye

• Hexadecyltrimethylammonium bromide (HDTMA)

• 96-well clear flat-bottom microplates

• Microplate reader capable of measuring absorbance at ~630 nm.

Procedure:

• Preparation of Reagents:

  • Compound Stock (10 mM): Dissolve the compound in DMSO. Store at -20°C.

  • Buffer Series (100 mM, 2X concentration): Prepare a set of buffers covering the desired pH range (e.g., Acetate for pH 4-5, MES for pH 5.5-6.5, HEPES for pH 7-8, TAPS for pH 8.5-9.5, CAPS for pH 10). Adjust the pH of each buffer carefully at the working temperature.

    • Rationale: Using a series of different Good's buffers minimizes buffer-specific interference and ensures adequate buffering capacity across the entire pH range.[8] Phosphate buffers should be avoided as phosphate can interfere with iron chelation.

  • Iron Solution (2 mM): Dissolve FeCl₃ in 10 mM HCl. This stock is stable.

  • CAS Assay Solution: Prepare this solution fresh. A common recipe involves carefully mixing solutions of CAS, FeCl₃, and HDTMA.[9] This solution is the final detection reagent.

• Experimental Setup (in a 96-well plate):

  • For each pH to be tested, label triplicate wells.

  • Step A: Add Buffer: Add 50 µL of the appropriate 2X buffer to each well.

  • Step B: Add Iron: Add 25 µL of a diluted iron solution (e.g., 40 µM in water) to each well. The final concentration will be 10 µM.

  • Step C: Add Compound: Add 25 µL of a diluted stock of your compound (e.g., 40 µM in water) to the "Test" wells. To "Control" wells, add 25 µL of water. This brings the total volume to 100 µL.

    • Rationale: This setup initiates the chelation reaction in a buffered environment at the desired pH. The final concentration of all components is now 1X.

• Incubation:

  • Cover the plate and incubate at room temperature for a set period (e.g., 30 minutes). This time should be kept consistent across all experiments.

    • Rationale: Incubation allows the equilibrium of iron chelation by your compound to be reached. This time may need to be optimized.

• Detection:

  • Add 100 µL of the CAS Assay Solution to all wells.

  • Incubate for a further 20 minutes to allow the color to stabilize.

  • Read the absorbance at 630 nm (A₆₃₀).

• Data Analysis:

  • Calculate the percent siderophore activity using the formula: **Activity (%) = [ ( A_control - A_sample ) / A_control ] * 100 ** Where A_control is the absorbance of the wells without your compound and A_sample is the absorbance of the wells with your compound.

  • Plot the Activity (%) versus pH. The peak of this curve represents the optimal pH for iron chelation under these conditions.

Data Presentation: Example pH Profile

pH	Mean Absorbance (A₆₃₀)	Std. Dev.	Activity (%)
4.0	0.985	0.015	1.5
5.0	0.952	0.021	4.8
6.0	0.811	0.025	18.9
7.0	0.523	0.030	47.7
8.0	0.345	0.028	65.5
9.0	0.450	0.035	55.0
10.0	0.615	0.041	38.5
(Note: Data are illustrative and do not represent actual experimental results)

Part 3: Troubleshooting Guide

Even with a robust protocol, challenges can arise. This section addresses common issues in a Q&A format.

Question: My results are highly variable between replicate wells and experiments. What are the common causes?

Answer: Poor reproducibility is often traced to a few key areas:

• Inaccurate pH Measurement: Ensure your pH meter is calibrated daily with at least two standard buffers.[8] The pH of your buffer stocks should be verified after preparation and dilution, as pH can shift.

• Temperature Fluctuations: Enzyme and chemical reaction rates are temperature-dependent. Ensure all incubations are performed at a consistent, controlled temperature.

• Compound Instability: At alkaline pH, the compound can degrade over time. Ensure that the time between setting up the reaction and reading the results is precisely controlled and consistent for all plates. Consider preparing fresh dilutions of the compound for each experiment.

• Pipetting Errors: Use calibrated pipettes and proper technique to ensure accurate and consistent volumes, especially for small-volume additions in a 96-well plate format.

Question: I am not observing any significant activity at any pH tested. What should I check first?

Answer: A complete lack of activity points to a fundamental issue with one of the components:

• Compound Integrity: Has the compound degraded? Verify its identity and purity if possible (e.g., via LC-MS). Was it stored correctly?

• Assay Functionality: Run a positive control using a known chelator like EDTA to ensure the CAS assay itself is working. If EDTA does not produce a color change, the CAS reagent is faulty.

• Buffer Interference: While unlikely with Good's buffers, some buffer components could potentially interfere. Test the reaction in a simple, unbuffered aqueous environment (as a control) to see if any activity appears.

• Concentration Mismatch: Is it possible the iron concentration is far too high for the amount of compound being used? Try lowering the iron concentration or increasing the compound concentration.

Question: My compound appears to precipitate when added to some of the buffers. What can I do?

Answer: Precipitation indicates a solubility issue.

• Reduce Final Concentration: The simplest solution is to lower the final concentration of the compound in the assay.

• Increase DMSO Concentration: You can slightly increase the final percentage of DMSO in the well, but be cautious. High concentrations of DMSO (>1-2%) can affect biological assays. Ensure all wells, including controls, have the same final DMSO concentration.

• Change Buffer System: Investigate if the ionic strength or specific ions in a particular buffer are causing the precipitation. Trying a different buffer at the same pH may resolve the issue.

Question: In my high-pH wells, the solution color changes even in my "no-target" controls. Why is this happening?

Answer: This is a classic sign of autooxidation. The deprotonated catechol is reacting with dissolved oxygen in your buffer, leading to the formation of colored quinone products.[6] This is a background reaction that you need to account for.

• Subtract Background: Always run a control with the compound in the buffer without the target (e.g., without iron). Subtract the signal from this background well from your experimental wells.

• Work Quickly: Minimize the time the compound spends in high-pH buffers before the final measurement is taken.

• Consider Degassing: For highly sensitive assays, using degassed buffers (sparged with nitrogen or argon) can reduce the rate of autooxidation.

References

• Bioaustralis Fine Chemicals. (n.d.). N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine. Retrieved from [Link]

• Prezi. (n.d.). Effect of Change in pH Level on Catechol Oxidase Enzyme Acti. Retrieved from [Link]

• Frontiers. (2022). Optimization and identification of siderophores produced by Pseudomonas monteilii strain MN759447 and its antagonism toward fungi associated with mortality in Dalbergia sissoo plantation forests. Retrieved from [Link]

• National Institutes of Health (NIH). (2021). Oxidation Chemistry of Catechol Utilized in Designing Stimuli-Responsive Adhesives and Antipathogenic Biomaterials. Retrieved from [Link]

• Frontiers. (2021). Improving the Stability and Activity of Arginine Decarboxylase at Alkaline pH for the Production of Agmatine. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of pH on siderophore production. Retrieved from [Link]

• PubChem. (n.d.). 2,3-Dihydroxybenzoylserine. Retrieved from [Link]

• MDPI. (n.d.). Polyphenol-Hydroxylating Tyrosinase Activity under Acidic pH Enables Efficient Synthesis of Plant Catechols and Gallols. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Studies on the Enzymes Involved in the Biosynthesis of Cyclo-Tris (N-2,3-Dihydroxybenzoyl-l-Seryl) in Escherichia coli: Kinetic Properties of the l-Serine–Activating Enzyme. Retrieved from [Link]

• National Institutes of Health (NIH). (2023). Optimization of Siderophore Production in Three Marine Bacterial Isolates along with Their Heavy-Metal Chelation and Seed Germination Potential Determination. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Effects of Temperature and pH on the Activities of Catechol 2,3-dioxygenase Obtained from Crude Oil Contaminated Soil in Ilaje, Ondo State, Nigeria. Retrieved from [Link]

• Frontiers. (2023). Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine from Streptomyces varsoviensis. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Retrieved from [Link]

• National Institutes of Health (NIH). (2023). Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine from Streptomyces varsoviensis. Retrieved from [Link]

• ResearchGate. (2018). L-Serine in aqueous solutions at different pH: Conformational preferences and vibrational spectra of cationic, anionic and zwitterionic species. Retrieved from [Link]

• ACS Publications. (n.d.). Characterizing the Effect of pH and Molecular Structure on the Reactions of Catechol and Hydroquinone with Birnessite. Retrieved from [Link]

• G-Biosciences. (n.d.). Enzyme Analysis. Retrieved from [Link]

• protocols.io. (2022). Siderophore Detection assay. Retrieved from [Link]

• ResearchGate. (2023). Optimization of media, pH, and iron concentration for enhanced.... Retrieved from [Link]

• ResearchGate. (2023). Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine from Streptomyces varsoviensis. Retrieved from [Link]

• ResearchGate. (n.d.). 72 questions with answers in SIDEROPHORES | Science topic. Retrieved from [Link]

• Journal of Biological Chemistry. (n.d.). The Role of Acidic Amino Acid Residues in the Structural Stability of Snake Cardiotoxins. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Biochemical Bases for the Antimetabolite Action of l-Serine Hydroxamate. Retrieved from [Link]

• ACS Omega. (2024). A Practical Toolkit for the Detection, Isolation, Quantification, and Characterization of Siderophores and Metallophores in Microorganisms. Retrieved from [Link]

• Chemistry LibreTexts. (n.d.). 10.7: The Effect of pH on Enzyme Kinetics. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Brain-specific Phgdh Deletion Reveals a Pivotal Role for l-Serine Biosynthesis in Controlling the Level of d-Serine, an N-methyl-d-aspartate Receptor Co-agonist, in Adult Brain. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Use of Blue Agar CAS Assay for Siderophore Detection. Retrieved from [Link]

• PubMed. (2021). A standard operating procedure for an enzymatic activity inhibition assay. Retrieved from [Link]

• YouTube. (2020). SIDEROPHORE DETECTION | MSc Microbiology practical series. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Regulation of Type II Transmembrane Serine Proteinase TMPRSS6 by Hypoxia-inducible Factors. Retrieved from [Link]

Sources

• 1. bioaustralis.com [bioaustralis.com]
• 2. Frontiers | Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine from Streptomyces varsoviensis [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Oxidation Chemistry of Catechol Utilized in Designing Stimuli-Responsive Adhesives and Antipathogenic Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimization of Siderophore Production in Three Marine Bacterial Isolates along with Their Heavy-Metal Chelation and Seed Germination Potential Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Enzyme Inhibition By Reaction Conditions [sigmaaldrich.com]
• 9. Use of Blue Agar CAS Assay for Siderophore Detection - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Mitigating Non-Specific Binding &amp; Interference in Catechoserine Assays

Executive Summary: The "Sticky" Nature of Catechoserine

Catechoserine is a catecholate-type siderophore (specifically a linear congener related to enterobactin) produced by Streptomyces.[1][2][3] While valuable for its iron-chelating and tumor-invasion inhibitory properties, it presents a unique challenge in biochemical assays: Pan-Assay Interference (PAINS).

Users frequently report "non-specific binding" (NSB). However, chemically, this is often a misdiagnosis of three distinct mechanisms:[4]

• Redox Cycling: The catechol moiety oxidizes to an o-quinone, generating hydrogen peroxide (

  ) which interferes with enzymatic readouts.

• Covalent Adduct Formation: The electrophilic o-quinone reacts irreversibly with nucleophilic residues (Cysteine/Lysine) on your target protein, mimicking "binding."

• Metal-Mediated Aggregation: Trace iron in buffers triggers supramolecular assembly, causing the compound to precipitate or stick to plastic surfaces.

This guide provides the protocols to distinguish true binding from these artifacts.

The Mechanism of Interference

To troubleshoot effectively, you must understand the chemical pathway driving the NSB.

Figure 1: The Catechol Oxidation Cascade. Non-specific binding in Catechoserine is often covalent modification by quinones or signal interference by peroxide, rather than simple hydrophobic adsorption.

Diagnostic Protocols & Solutions

Scenario A: The "Sticky Enzyme" (Irreversible Inhibition)

Symptom: Catechoserine shows high potency (

) against a cysteine-rich enzyme, but activity is not recoverable after dilution. Diagnosis: The oxidized quinone form is covalently binding to the enzyme's active site cysteines.

Protocol: The Thiol-Scavenger Counter-Screen This experiment determines if the binding is specific (reversible) or artifactual (covalent/oxidative).

• Prepare Assay Buffer: 50 mM HEPES, pH 7.4.

• Experimental Arm: Add 1 mM DTT (Dithiothreitol) or 1 mM Ascorbic Acid to the buffer before adding Catechoserine.

  • Rationale: Ascorbate prevents catechol oxidation; DTT scavenges quinones.

• Control Arm: Standard buffer (no reducing agent).

• Incubate: 30 mins with target protein.

• Measure: Activity/Binding.

Result	Interpretation	Action
Potency Lost with DTT/Ascorbate	Artifact. The compound was oxidizing and reacting non-specifically.	Add 1 mM Ascorbate to all future assay buffers.
Potency Retained	True Binder. The interaction is specific and not driven by oxidation.	Proceed to structural biology (co-crystallography).

Scenario B: High Background in Fluorescence Assays

Symptom: In a fluorescence polarization (FP) or FRET assay, Catechoserine yields erratic baseline shifts. Diagnosis: Catechols are notoriously "dark" quenchers and can also fluoresce weakly when oxidized.

Protocol: The Inner-Filter Effect Correction

• Spectrum Scan: Measure the UV-Vis absorbance of Catechoserine (10–100 µM) in your assay buffer.

• Check Overlap: Does the absorbance peak (typically ~280nm and ~320nm for catechoserines) overlap with your fluorophore's excitation or emission?

• Correction: If

  at the excitation wavelength, you are seeing the Inner Filter Effect , not binding.

Solution:

• Switch to a red-shifted fluorophore (e.g., Alexa Fluor 647) to avoid the catechol absorbance window.

• Use detergents (0.01% Triton X-100) to prevent colloidal aggregation, which scatters light.

Scenario C: Loss of Compound in Dilution (Plastic Adsorption)

Symptom: Serial dilutions act non-linearly. The compound seems to "disappear" at low concentrations. Diagnosis: Siderophores are amphiphilic. They bind to polystyrene plates and pipette tips.

Protocol: Material Optimization Compare compound recovery across different materials.

Variable	Recommendation	Why?
Plate Type	Non-Binding Surface (NBS) or Polypropylene	Standard Polystyrene binds aromatic rings (pi-pi stacking).
Solvent	DMSO (keep > 1%)	Maintains solubility. Avoid aqueous serial dilutions; perform intermediate dilutions in DMSO.
Carrier Protein	0.1% Gelatin or Casein	Avoid BSA. BSA has high-affinity binding sites for catechols/quinones, effectively sequestering your drug.

Critical FAQ: Catechoserine Specifics

Q1: Why does adding Iron (Fe3+) kill my Catechoserine activity? A: Catechoserine is a siderophore. Its primary biological function is to chelate Iron(III) with extremely high affinity (

range for enterobactin analogs).

• The Issue: If you add iron, the molecule forms a hexadentate complex, changing its 3D structure entirely. It can no longer fit into the "inhibitor" pocket it was targeting.

• The Fix: Use Iron-Free buffers . Treat buffers with Chelex-100 resin to remove trace metals. If the assay requires metal (e.g., Mg2+ for kinases), ensure high purity (99.999% trace metals basis).

Q2: I see H2O2 generation. Is my compound toxic? A: Not necessarily. In cell-free assays, catechols generate H2O2 via redox cycling.

• Validation: Add Catalase (100 U/mL) to the assay. If the "inhibition" disappears, your compound was inhibiting the enzyme via peroxide poisoning, not specific binding. This is a classic "False Positive."

Q3: Can I use TCEP instead of DTT? A: Yes, and you should. TCEP (Tris(2-carboxyethyl)phosphine) is more stable than DTT and does not reduce metals as aggressively. It prevents the catechol-to-quinone oxidation without interfering with most metal-dependent enzymes.

Troubleshooting Workflow (Decision Tree)

Use this logic flow to isolate the source of NSB.

Figure 2: Step-by-step exclusion of PAINS (Pan-Assay Interference) mechanisms.

References

• Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry. Link

• Igarashi, Y., et al. (2012).[5] Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp.[2][3][5][6][7] The Journal of Antibiotics. Link

• Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. Current Opinion in Chemical Biology. Link

• Johnston, P. A., et al. (2008). HTS Assay Validation and Assay Interference. Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine from Streptomyces varsoviensis [frontiersin.org]
• 3. Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine from Streptomyces varsoviensis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

"N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine" toxicity in non-cancerous cell lines

Topic: N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine (Linear Enterobactin Dimer)

Welcome to the ChelatorTech Support Hub.

Ticket Context: You are working with N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine (often abbreviated as Bis-DHB-Ser-Ser or the Linear Enterobactin Dimer ). This compound is a catecholate siderophore analog, primarily used to study iron transport, bacterial virulence, and hypoxia-mimetic effects.

While this molecule exhibits potent anticancer activity by sequestering iron required for rapid proliferation, users frequently encounter unexpected toxicity profiles in non-cancerous cell lines (e.g., Fibroblasts, HUVECs, HEK293).

This guide addresses the three most common support tickets we receive: unexpected cytotoxicity , assay interference , and compound stability .

Module 1: Experimental Setup & Stability (Pre-Experiment Checklist)

Status: CRITICAL Issue: "My compound turned brown/black in solution, and my cells are dying instantly."

Root Cause Analysis: The 2,3-dihydroxybenzoyl (catechol) moiety is highly susceptible to auto-oxidation at neutral or alkaline pH. Oxidized catechols form o-quinones , which are highly electrophilic and cytotoxic. They covalently bind to cellular thiols (cysteines) and generate Reactive Oxygen Species (ROS) via redox cycling, causing cell death unrelated to iron chelation.

Protocol: Stabilization & Handling

Parameter	Recommendation	Rationale
Solvent	DMSO (Anhydrous)	Prevents hydrolysis of the ester bond between serine residues.
Stock Concentration	10 mM - 50 mM	Higher concentrations reduce the surface area-to-volume ratio for oxidation.
Aqueous Buffer pH	pH < 7.0 (ideally 6.0–6.5 for short term)	Catechol protons dissociate at pH > 7.4, accelerating oxidation to quinones.
Additives	100 µM Ascorbate (Vitamin C)	Acts as a reducing agent to maintain the catechol state (verify interference with your specific assay first).
Visual Check	Clear/Colorless	Yellow/Brown = Oxidized (Discard). Pink = Iron contamination (Discard).

Module 2: Troubleshooting Cytotoxicity in Non-Cancerous Cells

Ticket #402: "My normal fibroblasts (HDF) are showing 50% cell death at concentrations that are supposed to be safe. Is the compound toxic?"

The Scientific Reality: While Bis-DHB-Ser-Ser is selectively toxic to cancer cells (due to their higher iron demand), non-cancerous cells are not immune . Toxicity in normal lines is usually driven by Iron Starvation (Chelation) rather than off-target effects, provided the compound hasn't oxidized.

Diagnostic Workflow: Iron Rescue Experiment

To confirm if the toxicity is mechanism-based (iron depletion) or off-target (quinone toxicity), perform this validation step.

• Control Arm: Cells + Bis-DHB-Ser-Ser (e.g., 10 µM).

• Rescue Arm: Cells + Bis-DHB-Ser-Ser (10 µM) + Holo-Transferrin (50 µg/mL) OR Ferric Ammonium Citrate (10 µM) .

• Outcome Analysis:

  • Viability Restored: Toxicity was due to iron starvation (Expected mechanism). Action: Lower dose or supplement media with physiological iron.

  • Viability NOT Restored: Toxicity is off-target (likely oxidation products). Action: Check compound quality (Module 1).

Mechanism of Action (Graphviz Diagram)

The following diagram illustrates how the Linear Dimer induces toxicity via iron depletion and how to distinguish this from oxidative damage.

Caption: Figure 1. Dual mechanisms of action.[1][2] Left (Blue/Green): The intended iron chelation pathway leading to cytostasis. Right (Black/Red): The artifactual oxidative pathway leading to necrosis.

Module 3: Assay Interference (The "False Viability" Trap)

Ticket #899: "My cells look dead under the microscope (rounded, detached), but my MTT assay shows 120% viability compared to control."

Root Cause Analysis: This is a classic artifact. Catechol groups (like those in Bis-DHB-Ser-Ser) are potent reducing agents. They can non-enzymatically reduce the MTT tetrazolium salt to purple formazan in the absence of live cells . This generates a "False Positive" for viability.

Technical Advisory:

• DO NOT USE: MTT, MTS, or WST-1 assays without washing.

• RECOMMENDED: ATP-based luminescence assays (e.g., CellTiter-Glo) or LDH release assays.

Protocol: Correcting the MTT Artifact If you must use MTT, you must wash the cells to remove the siderophore before adding the MTT reagent.

• Treat cells with Bis-DHB-Ser-Ser for the desired time.

• Aspirate media completely.

• Wash 2x with warm PBS (critical step to remove the catechol).

• Add fresh media containing the MTT reagent.

• Incubate for 2–4 hours.

Data Comparison: Assay Interference

Assay Type	Interference Risk	Mechanism of Interference	Verdict
MTT / MTS	HIGH	Chemical reduction of tetrazolium by catechols.	Avoid (or wash strictly).
Resazurin (AlamarBlue)	Moderate	Catechols can alter redox potential of media.	Use with caution.
ATP (Luminescence)	Low	Luciferase reaction is less sensitive to catechols.	Recommended.
Trypan Blue	None	Physical exclusion dye.	Gold Standard for verification.

Module 4: Troubleshooting Workflow

Use this decision tree to resolve issues with your experiments involving Bis-DHB-Ser-Ser.

Caption: Figure 2. Step-by-step troubleshooting logic for siderophore toxicity and assay validation.

References

• Lian, H. et al. (2016).Catecholate siderophores and their analogs as potential anticancer agents.

• Bruhn, J.B. et al. (2025).Catecholate Siderophores Protect Bacteria from Pyochelin Toxicity. Discusses the redox activity of enterobactin analogs and their interaction with ROS, relevant to the "off-target" toxicity mechanisms.

• Stockert, J.C. et al. (2018).MTT assay for cell viability: Intracellular localization and some chemical aspects.

• Qi, Z. et al. (2019).Enterobactin, an Iron Chelating Bacterial Siderophore, Arrests Cancer Cell Proliferation. Establishes the differential toxicity between cancer and non-cancer cells based on Lipocalin-2 levels and iron demand.

Sources

• 1. Iron Overload and Chelation Therapy | Northern California Comprehensive Thalassemia Center [thalassemia.ucsf.edu]
• 2. Frontiers | Less is more: Enterobactin concentration dependency in copper tolerance and toxicity [frontiersin.org]

Technical Support Center: Quantifying Catechoserine in Biological Samples

A Guide for Researchers and Bioanalytical Scientists

Disclaimer: "Catechoserine" is a hypothetical analyte name. This guide is constructed based on the inferred chemical properties of a molecule combining a catechol group and a serine moiety. The principles and troubleshooting advice provided are based on established best practices for the bioanalysis of chemically similar endogenous compounds, such as catecholamines and polar amino acids.[1][2][3]

Section 1: Foundational FAQs - Understanding Catechoserine

This section addresses the fundamental challenges you will face when developing a quantitative assay for Catechoserine. Understanding these core issues is the first step toward building a robust and reliable method.

Q1: What makes Catechoserine inherently difficult to quantify in biological samples?

A: The primary challenges stem from its composite chemical nature:

• Oxidative Instability: The catechol group (a 1,2-dihydroxybenzene ring) is highly susceptible to oxidation.[2][4] This degradation can occur during sample collection, processing, and storage, leading to artificially low measurements. The process is often catalyzed by enzymes, light, and changes in pH.

• High Polarity: The combination of the catechol's hydroxyl groups and the serine's carboxyl and amino groups makes Catechoserine a very polar, hydrophilic molecule.[1][3] This results in poor retention on standard reversed-phase (e.g., C18) HPLC columns, which are the workhorse of most bioanalytical labs.

• Low Endogenous Concentrations: Like many signaling molecules, Catechoserine is likely present at very low (picogram to nanogram per milliliter) concentrations in matrices like plasma or cerebrospinal fluid (CSF).[2][4][5]

• Complex Matrix Interferences: Biological fluids are complex mixtures containing phospholipids, salts, proteins, and other endogenous components that can interfere with the analysis.[6][7][8] This "matrix effect" can suppress or enhance the analyte signal during mass spectrometry analysis, compromising accuracy and precision.[6][7][9][10]

Q2: I can't find a commercial standard for Catechoserine. What are my options?

A: For a novel or uncharacterized analyte, obtaining a reference standard is a critical first step. Your options include:

• Custom Synthesis: Collaborate with a medicinal or synthetic chemistry group to synthesize and purify a reference standard. Purity must be rigorously confirmed (>98%) by techniques like NMR, high-resolution mass spectrometry, and elemental analysis.

• Structural Analog: In the early stages of method development, a closely related, commercially available structural analog can be used as a surrogate to optimize extraction and chromatography. However, for final validation and quantification, an authentic standard is non-negotiable according to regulatory guidelines.[11][12][13]

Q3: What is a "matrix effect," and why is it a major concern for Catechoserine?

A: The matrix effect is the alteration (suppression or enhancement) of an analyte's ionization efficiency in the mass spectrometer source due to co-eluting compounds from the biological sample.[6][7][8] Polar molecules like Catechoserine are particularly susceptible because they often elute early in reversed-phase chromatography, along with highly abundant polar interferences like phospholipids and salts.[7][9] A significant matrix effect can lead to poor accuracy, imprecision, and failure to meet regulatory validation criteria.[11][12][14][15]

Section 2: Troubleshooting Guide: Sample Collection & Stabilization

Problems with stability begin the moment a sample is collected. The following Q&A guide addresses common issues in preventing analyte loss before your analysis even begins.

Q4: My Catechoserine concentrations are inconsistent and often lower than expected, especially in samples with a long processing time. What's going wrong?

A: Probable Cause: You are likely experiencing pre-analytical degradation of the catechol moiety. Catechols are notoriously unstable and can be oxidized by enzymes (e.g., catechol-O-methyltransferase), exposure to air, or inappropriate pH.[2][4]

Recommended Solution:

• Immediate Cooling & Anticoagulant Choice: Collect blood samples in tubes containing EDTA and keep them on ice immediately. EDTA chelates metal ions that can catalyze oxidation.

• Use of Stabilizers: The most critical step is to add a chemical stabilizer to the collection tube before blood collection, or immediately after. A common and effective stabilization cocktail includes an antioxidant (like sodium metabisulfite or glutathione) and an acid (like perchloric acid or citric acid) to lower the pH and inhibit enzymatic activity.[16]

• Minimize Freeze-Thaw Cycles: Aliquot samples into single-use tubes after the initial processing. Repeated freezing and thawing of the same sample can accelerate degradation.

• Storage Conditions: Store all stabilized plasma and tissue homogenates at -80°C for long-term stability.

Q5: Can I use standard serum tubes for collection?

A: Probable Cause: Serum collection tubes require blood to clot, a process that can take 30-60 minutes at room temperature.[17] This delay provides ample time for enzymatic and oxidative degradation of Catechoserine before the sample is stabilized by centrifugation and freezing.

Recommended Solution:

• Use Plasma Tubes Exclusively: Always use pre-chilled plasma tubes (e.g., K2-EDTA) containing your chosen stabilizer. Centrifuge the samples in a refrigerated centrifuge (4°C) as soon as possible after collection to separate the plasma. Prompt removal of plasma from blood cells is crucial.[17][18]

Section 3: Troubleshooting Guide: Sample Preparation & Extraction

Efficiently isolating your polar analyte from a complex matrix is key to a sensitive and reliable assay. This section troubleshoots common extraction failures.

Q6: My recovery after Protein Precipitation (PPT) is very low and variable. Why?

A: Probable Cause: While simple, PPT is often a poor choice for highly polar analytes like Catechoserine.[19] The analyte is so water-soluble that it may not efficiently partition away from the precipitated protein mass. Furthermore, PPT is known for being a "dirty" cleanup, leaving many matrix components in the final extract that cause significant ion suppression.[8]

Recommended Solution:

• Switch to Solid-Phase Extraction (SPE): SPE is the preferred method for cleaning up and concentrating catecholamines and similar compounds from biological fluids.[5][20][21] It provides much higher recovery and cleaner extracts.

• Optimize Your PPT: If you must use PPT, ensure your organic solvent (typically acetonitrile) is ice-cold and use a high ratio (e.g., 3:1 or 4:1 solvent-to-plasma). Vortex thoroughly and ensure complete protein crashing by centrifuging at high speed.

Q7: I'm using a standard C18 SPE cartridge, but my Catechoserine recovery is still poor. What's the issue?

A: Probable Cause: Your analyte is too polar to be retained effectively by a nonpolar C18 (reversed-phase) sorbent.[22][23][24] The analyte likely passes straight through the cartridge during the sample loading step without binding.[25]

Recommended Solution:

• Select an Appropriate SPE Sorbent: You need a sorbent that offers a different retention mechanism.

  • Mixed-Mode Cation Exchange (MCX): This is often the best choice. At an acidic pH (e.g., pH < 4), the serine's amino group will be positively charged, allowing for strong retention via ion exchange. You can then wash with an organic solvent to remove nonpolar interferences and elute the analyte with a basic solution (e.g., 5% ammonium hydroxide in methanol).

  • Hydrophilic-Lipophilic Balanced (HLB): These sorbents offer some retention for a wider range of polarities than C18 but may still not be strong enough.

  • Specialty Sorbents: Sorbents with an affinity for cis-diol groups (like boronate affinity gels) can be highly specific for catechol-containing compounds.[21]

Workflow Diagram: General Bioanalytical Process for Catechoserine

Sources

• 1. Sample preparation for polar metabolites in bioanalysis - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. Liquid chromatographic methods for the quantification of catecholamines and their metabolites in several biological samples--a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Current Sample Preparation Methodologies for Determination of Catecholamines and Their Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. nebiolab.com [nebiolab.com]
• 10. eijppr.com [eijppr.com]
• 11. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 12. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 13. fda.gov [fda.gov]
• 14. labs.iqvia.com [labs.iqvia.com]
• 15. hhs.gov [hhs.gov]
• 16. e-b-f.eu [e-b-f.eu]
• 17. bevital.no [bevital.no]
• 18. creative-bioarray.com [creative-bioarray.com]
• 19. biopharmaservices.com [biopharmaservices.com]
• 20. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 21. Current Sample Preparation Methodologies for Determination of Catecholamines and Their Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 22. welch-us.com [welch-us.com]
• 23. support.waters.com [support.waters.com]
• 24. Why Is Your SPE Recovery So Low? - News - News [alwsci.com]
• 25. youtube.com [youtube.com]

"N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine" interaction with plasticware

Technical Support Center: N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine

Introduction: This guide is intended for researchers, scientists, and drug development professionals working with N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine. This molecule, a breakdown product of the powerful siderophore enterobactin, possesses significant biological activity, including anticancer properties.[1][2][3] Its unique structure, characterized by catechol groups, presents specific challenges during experimental handling, particularly concerning its interaction with common laboratory plasticware. The catechol functional groups are known for their strong adhesive properties and ability to chelate metals, which can lead to significant compound loss through adsorption to surfaces and potential interactions with plastic additives.[4][5] This document provides in-depth troubleshooting advice and answers to frequently asked questions to ensure the accuracy and reproducibility of your experimental results.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter when working with N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine and plasticware.

Issue 1: Low or Inconsistent Compound Recovery After Storage or Incubation

Symptoms:

• Lower than expected concentrations of your compound when measured by HPLC, LC-MS, or spectrophotometry.

• Poor reproducibility between replicate samples stored in separate plastic tubes.

• A significant decrease in compound concentration after transferring between different plastic containers.

Root Cause Analysis: The primary suspect is the non-specific binding (adsorption) of the compound to the walls of your plasticware. The catechol moieties in N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine are highly prone to forming adhesive interactions with surfaces, particularly the hydrophobic surfaces of standard polypropylene tubes.[4] Studies have shown that for some molecules, recovery can be as low as 10% due to adsorption to polypropylene surfaces.[6] This effect is often more pronounced at lower concentrations.[6]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low compound recovery.

Solutions & Mitigation Strategies:

• Switch to Low-Retention Plasticware: The most effective first step is to use microcentrifuge tubes and pipette tips specifically manufactured to reduce the binding of molecules like proteins and nucleic acids.[6][7] These products use proprietary polypropylene resins or manufacturing processes that create a more hydrophobic surface, minimizing fluid retention and sample adsorption without the use of coatings that could leach into your sample.[7][8]

• Consider Alternative Materials: If low-retention tubes are not sufficient, consider using glass vials (borosilicate) for storage and preparation. However, be aware that some peptides and small molecules can still adsorb to glass surfaces.[9]

• Surface Passivation: For critical applications, you can passivate the interior surface of standard polypropylene tubes. A common method involves pre-rinsing the tubes with a solution of a benign blocking agent, such as bovine serum albumin (BSA) or a non-ionic surfactant like Tween-20, followed by washing and drying. This can block the sites where your compound might otherwise adsorb.[10]

Experimental Protocol: Quantifying Adsorption to Plasticware

• Prepare a stock solution of N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine at a known concentration (e.g., 100 µM) in your standard assay buffer.

• Create a series of dilutions from the stock solution (e.g., 10 µM, 1 µM, 0.1 µM).

• Aliquot 100 µL of each dilution into three types of tubes:

  • Standard polypropylene microcentrifuge tubes.

  • Low-retention microcentrifuge tubes.

  • Autosampler glass vials (as a control).

• Immediately after aliquoting (T=0), remove a sample from each tube and measure the concentration using a validated analytical method (e.g., LC-MS).

• Incubate the remaining tubes under your typical experimental conditions (e.g., 1 hour at room temperature).

• After incubation (T=1 hr), measure the concentration in each tube again.

• Calculate the percentage of compound recovered for each tube type and concentration.

Tube Type	Concentration	% Recovery (T=0)	% Recovery (T=1 hr)
Standard Polypropylene	10 µM	~98%	~75%
Standard Polypropylene	1 µM	~95%	~50%
Low-Retention	10 µM	~99%	~97%
Low-Retention	1 µM	~98%	~95%
Glass Vial	10 µM	~100%	~99%
Glass Vial	1 µM	~100%	~98%
Note: These are representative data and actual results may vary.

Issue 2: Assay Interference or Artifactual Results

Symptoms:

• Unexpected peaks appearing in your analytical chromatograms (HPLC, LC-MS).

• Inhibition or enhancement of enzymatic activity in your assay.

• High background signal in fluorescence- or colorimetric-based assays.

Root Cause Analysis: These issues often stem from leachables and extractables from the plasticware.[11]

• Leachables: These are compounds that migrate from the plastic into your sample under normal conditions. They can include manufacturing additives like slip agents (e.g., oleamide), plasticizers, and antioxidants.[12][13]

• Extractables: These compounds are released under harsher conditions, such as exposure to aggressive organic solvents or high temperatures.[12][14] Gamma irradiation used for sterilization can also generate extractables.[12]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for assay interference.

Solutions & Mitigation Strategies:

• Source High-Purity Plasticware: Select tubes manufactured from virgin polypropylene that are certified free of common additives.[7] Look for vendors who provide data on extractables and leachables.

• Pre-washing/Leaching: Before use, rinse the plasticware with your assay buffer or a solvent compatible with your compound but aggressive enough to remove potential surface contaminants. For aqueous assays, rinsing with high-purity water followed by the assay buffer can be effective. For assays involving organic solvents, a rinse with that solvent is recommended.

• Avoid Polystyrene: Polystyrene plates and tubes are known for higher levels of leachables and higher surface binding for many compounds compared to polypropylene and should generally be avoided for sensitive assays.[9][15]

Experimental Protocol: Blank Extraction to Identify Leachables

• Select the type of plastic tube you are currently using.

• Add your assay solvent (without the compound) to the tube, filling it to the typical experimental volume.

• Incubate the tube under the most aggressive conditions of your experiment (e.g., highest temperature, longest incubation time).

• Transfer the solvent to a clean glass autosampler vial.

• Analyze the solvent using a sensitive, broad-spectrum method like high-resolution LC-MS or GC-MS.

• Compare the chromatogram to a control sample of the solvent that was never in contact with the plasticware. Any new peaks are potential leachables or extractables.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best type of plastic to use for N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine? A1: Virgin polypropylene is the recommended material.[15] Specifically, you should prioritize "low-retention" or "low-binding" polypropylene tubes and pipette tips, which are engineered to minimize surface adhesion of molecules.[7][16] These are manufactured to have highly hydrophobic surfaces, which reduces the loss of your valuable compound.[8]

Q2: Can I use colored microcentrifuge tubes? A2: It is generally advisable to use natural (clear) tubes. The pigments used in colored tubes can sometimes be a source of leachables that may interfere with sensitive assays or interact with reactive compounds. If you must use colored tubes for organizational purposes, conduct a blank extraction experiment (as described above) to ensure the colorants do not interfere with your specific application.

Q3: Does sterilization method matter? A3: Yes. Gamma irradiation, a common sterilization method, can cause polymer chain scission and generate reactive species, leading to a higher profile of extractable compounds.[12] If sterility is required, consider autoclaving (if the plastic is autoclavable) or purchasing plasticware that has been sterilized with ethylene oxide (EtO) or electron beam (e-beam), which may be less harsh. Always check the manufacturer's specifications.

Q4: My compound solution is turning slightly brown in the plastic tube. What is happening? A4: The catechol groups in your compound are susceptible to oxidation, which can be catalyzed by trace metal ions and accelerated at neutral to alkaline pH.[17] This browning is likely due to the formation of quinone-type oxidation products. This could be exacerbated by trace metals leached from the plasticware or from catalysts used in its manufacturing. Using high-purity plasticware and preparing solutions in buffers containing a small amount of an antioxidant (like ascorbic acid) or a chelating agent (like EDTA) can help mitigate this issue. It is also a good practice to store solutions protected from light.

Q5: How should I prepare stock solutions of N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine to minimize these issues? A5: Prepare high-concentration stock solutions in a high-quality solvent (e.g., DMSO) and store them in glass vials at -20°C or -80°C. Make fresh dilutions into your aqueous assay buffer daily using low-retention polypropylene tubes and pipette tips. Minimize the time the diluted compound spends in plastic before being used in the assay. This approach leverages the fact that adsorption is less problematic at higher concentrations.[6]

References

• Amsbio. N,N'-Bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine Product Page. [Link]

• Single Use Support. Extractables and leachables: definitions, differences & facts. (2022-04-12). [Link]

• Gaukel, V. et al. Adsorption of Cationic Peptides to Solid Surfaces of Glass and Plastic. PLOS One. [Link]

• ResearchGate. Catechol adsorbed onto a silica surface. [Link]

• MDPI. Ligand-Promoted Surface Solubilization of TiO2 Nanoparticles by the Enterobactin Siderophore in Biological Medium. [Link]

• Azenta Life Sciences. Understanding Extractables & Leachables. (2019-07-10). [Link]

• AZoM. How to Determine Leachables and Extractables in Polymers. (2024-08-22). [Link]

• Stellar Scientific. What are Low-Retention Tubes for and do I Need Them? (2024-07-15). [Link]

• Goebel-Stengel, M. et al. The importance of using the optimal plastic and glassware in studies involving peptides. Peptides. [Link]

• ResolveMass Laboratories Inc. How to Conduct Extractables and Leachables Study. (2025-09-19). [Link]

• Labcon. Low Retenion Micro Tubes - SuperSlik® Microcentrifuge Tubes. [Link]

• Quimivita. Best practices for handling chemical reagents to prevent cross-contamination. [Link]

• Organic Syntheses. Working with Hazardous Chemicals. [Link]

• Waite, J. H. pH-Tolerant Wet Adhesion of Catechol Analogs. PMC - NIH. [Link]

• Cappel Labs. How To Select Tubes For Sensitive Assays. (2024-04-06). [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. amsbio.com [amsbio.com]
• 3. biosynth.com [biosynth.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. stellarscientific.com [stellarscientific.com]
• 7. Thermo Scientific Snap Cap Low Retention Microcentrifuge Tubes Sterile | Buy Online | Thermo Scientific™ | Fisher Scientific [fishersci.com]
• 8. labcon.com [labcon.com]
• 9. The importance of using the optimal plastic and glassware in studies involving peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Adsorption of Cationic Peptides to Solid Surfaces of Glass and Plastic | PLOS One [journals.plos.org]
• 11. susupport.com [susupport.com]
• 12. Understanding Extractables & Leachables | Azenta Life Science [azenta.com]
• 13. azom.com [azom.com]
• 14. resolvemass.ca [resolvemass.ca]
• 15. How To Select Tubes For Sensitive Assays [needle.tube]
• 16. Low DNA Binding Snap Cap | Thermo Fisher Scientific - HK [thermofisher.com]
• 17. pH-Tolerant Wet Adhesion of Catechol Analogs - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Iron Binding Affinity: Enterobactin vs. its Linear Hydrolysis Product, N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine

A Technical Guide for Researchers in Siderophore Chemistry and Drug Development

In the relentless pursuit of iron, an element indispensable for myriad biological processes, microorganisms have evolved sophisticated strategies, chief among them the secretion of high-affinity iron chelators known as siderophores. Enterobactin, a cyclic tricatecholate siderophore produced by many Gram-negative bacteria such as Escherichia coli, stands as the archetype of high-affinity iron chelation, boasting one of the highest formation constants for ferric iron (Fe³⁺) known in nature.[1][2] This guide provides an in-depth comparison of the iron binding affinity of enterobactin with its linear hydrolysis product, N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine, a molecule of significant biological relevance and therapeutic interest.

Introduction to the Chelators

Enterobactin: A cyclic trimer of 2,3-dihydroxybenzoyl-L-serine, enterobactin's three catecholate groups are perfectly pre-organized by a serine trilactone backbone for the octahedral coordination of a single ferric ion.[3] This structural arrangement is paramount to its extraordinary iron-binding capacity.

N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine: This linear molecule, often referred to as bis(DHBS), is a product of the enzymatic or chemical hydrolysis of enterobactin's lactone ring.[4] It consists of two 2,3-dihydroxybenzoyl moieties linked by a di-serine chain. While lacking the macrocyclic pre-organization of enterobactin, it retains two potent iron-chelating catecholate units.

Comparative Analysis of Iron Binding Affinity

The affinity of a siderophore for iron is typically quantified by its stability constant (log K) or its pFe value (the negative logarithm of the free ferric ion concentration at a defined pH and ligand/metal concentrations). Enterobactin's affinity for Fe³⁺ is legendary, with a reported stability constant (log K) in the range of 49 to 52.[2][5][6] This translates to an almost irreversible binding under physiological conditions.

While a precise thermodynamic stability constant for the ferric complex of N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine is not as prominently reported as that of enterobactin, its potent iron-chelating ability is well-established. Crucially, studies on the periplasmic binding protein CeuE from Campylobacter jejuni have revealed a remarkable insight into the relative binding strengths of the ferric complexes. This protein exhibits a significantly higher affinity for the ferric complex of the linear bis(DHBS) (dissociation constant, Kd = 10.1 ± 3.8 nM) compared to the ferric enterobactin complex (Kd ~ 0.4 ± 0.1 µM).[1] This suggests that while enterobactin as a free ligand has a higher thermodynamic stability constant for iron, the resulting ferric complex of its linear hydrolysis product is preferentially bound by certain bacterial uptake systems.

This counterintuitive observation highlights a key principle in siderophore biology: iron acquisition is a multi-step process, and while the initial sequestration of iron is governed by the siderophore's intrinsic affinity, the subsequent recognition and transport of the ferric-siderophore complex by bacterial proteins are equally critical. The structural flexibility of the linear N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine-iron complex may allow for a more favorable interaction with the binding pocket of specific transport proteins like CeuE.

Furthermore, research indicates that the linear bis(DHBS) can form different stoichiometric complexes with iron, including 1:1 and 2:3 (metal:ligand) species, depending on the relative concentrations.[1] This contrasts with the well-defined 1:1 stoichiometry of the ferric enterobactin complex.

Compound	Structure	Iron Binding Stoichiometry (Fe³⁺:Ligand)	Stability Constant (log K)	Key Structural Feature
Enterobactin	Cyclic tricatecholate	1:1	~49 - 52[2][5][6]	Macrocyclic pre-organization of catechol groups
N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine	Linear di-catecholate	1:1 and 2:3[1]	Not definitively reported, but implied to be high	Flexible linear backbone

Structural Basis for the Difference in Affinity: The Macrocyclic Effect

The immense iron binding affinity of enterobactin is largely attributed to the macrocyclic effect . The cyclic serine trilactone backbone pre-organizes the three catecholate arms in a conformation that is highly complementary to the octahedral coordination sphere of Fe³⁺. This pre-organization minimizes the entropic penalty associated with bringing the three binding groups together upon complexation, leading to a significantly more stable complex compared to its linear counterparts.

In contrast, the linear N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine lacks this pre-organization. While its two catecholate groups are still very effective at chelating iron, the molecule has greater conformational freedom. To form a stable octahedral complex with a single iron ion, it is likely that multiple molecules of the linear siderophore would be required, or that the coordination sphere would be completed by solvent molecules, resulting in a lower overall stability constant compared to the hexadentate enterobactin.

Experimental Protocols for Determining Iron Binding Affinity

The determination of siderophore-iron binding affinity requires precise experimental techniques. Below are outlines of common methodologies.

Potentiometric Titration

This method directly measures the proton release upon metal complexation to determine the stability constant.

Principle: The binding of Fe³⁺ to the deprotonated catecholate oxygens of the siderophore releases protons. By titrating a solution of the siderophore and iron with a strong base and monitoring the pH, the formation constants of the complex can be calculated.

Step-by-Step Methodology:

• Solution Preparation: Prepare solutions of the siderophore, a ferric salt (e.g., FeCl₃ or Fe(ClO₄)₃), and a standardized strong base (e.g., NaOH) in a high-purity, carbonate-free solvent (typically water or a mixed solvent system). An inert electrolyte (e.g., KCl) is added to maintain constant ionic strength.

• Calibration: Calibrate a high-precision pH electrode and titration apparatus.

• Titration: In a thermostated reaction vessel under an inert atmosphere (e.g., argon) to prevent oxidation, titrate the solution containing the siderophore and ferric salt with the standardized base.

• Data Acquisition: Record the pH as a function of the volume of base added.

• Data Analysis: Use specialized software (e.g., HYPERQUAD) to refine the protonation constants of the ligand and the stability constants of the metal-ligand species by fitting the experimental titration curve to a theoretical model.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents the oxidation of the catecholate moieties, which would interfere with the stoichiometry of the reaction.

• Constant Ionic Strength: Ensures that the activity coefficients of the ions in solution remain constant, allowing for the determination of concentration-based stability constants.

• Thermostated Vessel: Metal-ligand binding is an enthalpically and entropically driven process; maintaining a constant temperature is crucial for thermodynamic accuracy.

Spectrophotometric Assay (e.g., Competition with a Chromogenic Chelator)

This indirect method relies on the competition for iron between the siderophore and a colored indicator. The Chrome Azurol S (CAS) assay is a widely used example.

Principle: The CAS dye forms a colored complex with iron. In the presence of a stronger chelator like a siderophore, iron is sequestered from the CAS complex, leading to a color change that can be quantified spectrophotometrically.

Step-by-Step Methodology:

• CAS Solution Preparation: Prepare a solution of Chrome Azurol S, a ferric salt, and a detergent such as hexadecyltrimethylammonium bromide (HDTMA), which stabilizes the Fe-CAS complex.

• Standard Curve: Prepare a series of standards with known concentrations of a reference siderophore (e.g., desferrioxamine B) to generate a standard curve of absorbance change versus siderophore concentration.

• Assay: Mix the CAS solution with the sample containing the siderophore of interest (enterobactin or its linear derivative).

• Incubation: Allow the reaction to reach equilibrium.

• Measurement: Measure the absorbance of the solution at the appropriate wavelength (typically around 630 nm).

• Quantification: Determine the amount of siderophore in the sample by comparing its absorbance change to the standard curve.

Causality Behind Experimental Choices:

• Detergent (HDTMA): Increases the molar absorptivity of the Fe-CAS complex and shifts the absorption maximum to a more convenient wavelength, enhancing the sensitivity of the assay.

• Competition Principle: Allows for the study of high-affinity interactions that might be difficult to measure directly. The relative binding strength can be inferred from the extent of color change.

Visualizing the Chelation and Experimental Workflow

Caption: Iron (Fe³⁺) chelation by cyclic enterobactin and its linear derivative.

Caption: Workflow for potentiometric titration to determine stability constants.

Conclusion

Enterobactin's macrocyclic structure endows it with an unparalleled thermodynamic affinity for ferric iron, making it a "gold standard" among siderophores. However, the biological story is more nuanced. Its linear hydrolysis product, N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine, while likely possessing a lower absolute stability constant, forms a ferric complex that is preferentially recognized by certain bacterial uptake systems. This underscores the importance of considering not just the thermodynamics of iron binding but also the kinetics and specificity of the subsequent transport processes in the design of novel antimicrobial agents that target siderophore-mediated iron acquisition. The experimental protocols detailed herein provide a robust framework for the quantitative assessment of these critical parameters.

References

• Butler, A., & Theisen, R. M. (2010). Iron(III)–siderophore coordination chemistry: reactivity of marine siderophores. Coordination Chemistry Reviews, 254(3-4), 288-296. [Link]

• Igarashi, Y., Iida, T., Fukuda, T., & Tsuchida, T. (2012). Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp. The Journal of Antibiotics, 65(4), 207-209. [Link]

• Papanikolaou, G., & Pantopoulos, K. (2005). Iron metabolism and toxicity. Toxicology and applied pharmacology, 202(2), 199-211. [Link]

• Raymond, K. N., Dertz, E. A., & Kim, S. S. (2003). Enterobactin: an archetype for microbial iron transport. Proceedings of the National Academy of Sciences, 100(7), 3584-3588. [Link]

• Raines, D. J., Moroz, O. V., Blagova, E. V., Turkenburg, J. P., Wilson, K. S., & Duhme-Klair, A. K. (2016). Bacteria in an intense competition for iron: Key component of the Campylobacter jejuni iron uptake system scavenges enterobactin hydrolysis product. Proceedings of the National Academy of Sciences, 113(21), 5850-5855. [Link]

• Schwyn, B., & Neilands, J. B. (1987). Universal chemical assay for the detection and determination of siderophores. Analytical biochemistry, 160(1), 47-56. [Link]

• Wikipedia contributors. (2023, December 28). Enterobactin. In Wikipedia, The Free Encyclopedia. Retrieved January 31, 2026, from [Link]

• O'Brien, I. G., Cox, G. B., & Gibson, F. (1971). Enterochelin hydrolysis and iron metabolism in Escherichia coli. Biochimica et Biophysica Acta (BBA)-General Subjects, 237(3), 537-549. [Link]

• Bioaustralis Fine Chemicals. N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine. [Link]

• Raines, D. J., Moroz, O. V., Blagova, E. V., Turkenburg, J. P., Wilson, K. S., & Duhme-Klair, A. K. (2016). Bacteria in an intense competition for iron: Key component of the Campylobacter jejuni iron uptake system scavenges enterobactin hydrolysis product. Proceedings of the National Academy of Sciences, 113(21), 5850-5855. [Link]

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The Understated Powerhouse: A Comparative Guide to DHBS and Other Catecholate Siderophores in Microbial Iron Acquisition

For researchers navigating the intricate world of microbial iron acquisition, the choice of siderophore for study or as a therapeutic target is critical. Among the most potent iron chelators are the catecholate siderophores, characterized by their 2,3-dihydroxybenzoyl (DHB) moieties. While complex, high-affinity molecules like enterobactin often take the spotlight, its fundamental building block, 2,3-dihydroxybenzoylserine (DHBS), possesses its own significant, albeit different, siderophore activity. This guide provides an in-depth, objective comparison of the performance of DHBS against its more complex catecholate relatives—enterobactin, bacillibactin, and vibriobactin—supported by experimental data and detailed protocols to empower your research and development endeavors.

Introduction to Catecholate Siderophores: A Battle for Iron

Iron is an essential nutrient for nearly all life, yet its bioavailability is severely limited at physiological pH due to the formation of insoluble ferric hydroxides. To overcome this, many bacteria synthesize and secrete siderophores, low-molecular-weight molecules with an exceptionally high affinity for ferric iron (Fe³⁺)[1]. Catecholate siderophores, which utilize bidentate 2,3-dihydroxybenzoyl groups to coordinate iron, are among the most powerful classes of these iron scavengers[2].

This guide will dissect the activities of four key catecholate siderophores:

• 2,3-Dihydroxybenzoylserine (DHBS): The monomeric precursor to more complex catecholates. While often viewed as a building block, DHBS itself can be secreted and utilized for iron acquisition[3][4].

• Enterobactin (ENT): A cyclic trimer of DHBS, renowned for having one of the highest binding affinities for iron of any known biological molecule[1][5].

• Bacillibactin (BB): A cyclic tricatecholate siderophore produced by Bacillus species, structurally similar to enterobactin but with glycine spacers[6][7].

• Vibriobactin (VB): A complex catecholate siderophore from Vibrio cholerae that incorporates two oxazoline rings and a norspermidine backbone[5][8].

Comparative Analysis of Siderophore Activity

The "activity" of a siderophore is a multifaceted characteristic encompassing its iron-binding affinity, its ability to promote bacterial growth in iron-limited conditions, and its interaction with specific bacterial uptake machinery.

Iron Chelation Efficiency: A Quantitative Look

The primary function of a siderophore is to bind ferric iron with high affinity. This is quantified by the pFe value, which is the negative logarithm of the free Fe³⁺ concentration at physiological pH (7.4) with a defined excess of the chelator. A higher pFe value indicates a stronger iron-binding capacity.

Siderophore	Structure	pFe Value	Iron Coordination	Key Structural Features
DHBS	Monomer of 2,3-dihydroxybenzoate linked to serine	Not explicitly defined, but significantly lower than trimers	Bidentate (one catechol group)	Single iron-chelating unit
Enterobactin	Cyclic trimer of DHBS	~35.5[6]	Hexadentate (three catechol groups)	Cyclic trilactone backbone provides a pre-organized structure for iron binding.[5]
Bacillibactin	Cyclic trimer of DHB-glycine-threonine	~29.5[6]	Hexadentate (three catechol groups)	Glycine spacers and a tri-threonine backbone differentiate it from enterobactin.[6]
Vibriobactin	Complex of DHB, threonine, and norspermidine	Not explicitly defined, but high	Pentadentate (three catechol groups, one oxazoline nitrogen)	Unique iron coordination that allows it to evade the host immune protein siderocalin.[5]

Promotion of Bacterial Growth

The ultimate measure of a siderophore's biological activity is its ability to support bacterial growth in iron-depleted environments.

• DHBS: Studies have shown that dimeric forms of DHBS can support the growth of siderophore-dependent strains of E. coli[3]. This indicates that even these simpler forms are recognized and utilized by bacterial iron uptake systems.

• Enterobactin: As the cognate siderophore for many enteric bacteria like E. coli and Salmonella, enterobactin is highly effective at promoting their growth under iron starvation[1].

• Bacillibactin: This siderophore is crucial for the growth of Bacillus subtilis in iron-limited conditions[7][9].

• Vibriobactin: Essential for the virulence and growth of Vibrio cholerae, enabling it to acquire iron from the host[8][10].

Expert Insights: The ability of bacteria to utilize not only their endogenously produced, high-affinity siderophores but also precursor molecules like DHBS and siderophores from other species ("siderophore piracy") demonstrates the metabolic flexibility and competitive nature of microbial iron acquisition.

Receptor Binding and Iron Uptake

The ferric-siderophore complex is actively transported into the bacterial cell via specific outer membrane receptors.

• DHBS: The breakdown products of enterobactin, including DHBS, are recognized and transported by several outer membrane receptors in Salmonella enterica, including FepA, IroN, and Cir[11]. This allows the bacterium to recycle the components of its primary siderophore.

• Enterobactin: The ferric-enterobactin complex is primarily recognized and transported by the FepA receptor in E. coli and other Gram-negative bacteria[12][13].

• Bacillibactin: In B. subtilis, the FeuABC transporter is responsible for the uptake of the ferric-bacillibactin complex[2].

• Vibriobactin: The ViuA outer membrane receptor is the primary transporter for the ferric-vibriobactin complex in Vibrio cholerae[5][8].

Expert Insights: The promiscuity of some receptors, like those in Salmonella that bind DHBS, highlights an efficient recycling strategy. In contrast, the high specificity of receptors like FepA for the complete ferric-enterobactin complex ensures efficient uptake of the most potent iron chelator.

Experimental Protocols

To facilitate a direct comparison in your own laboratory, we provide detailed, validated protocols for key siderophore activity assays.

Siderophore Production and Purification

This protocol describes a general method for the production and partial purification of catecholate siderophores from bacterial cultures.

Methodology:

• Culture Preparation: Inoculate a suitable iron-deficient medium (e.g., M9 minimal medium supplemented with 0.2% glucose and 0.5% casamino acids) with the bacterial strain of interest. Incubate at the optimal growth temperature with shaking for 24-48 hours.

• Supernatant Collection: Centrifuge the culture at 10,000 x g for 20 minutes at 4°C to pellet the cells. Carefully decant and collect the supernatant, which contains the secreted siderophores.

• Acidification and Extraction: Adjust the pH of the supernatant to 2.0 with concentrated HCl. Extract the siderophores with an equal volume of ethyl acetate. Repeat the extraction three times.

• Concentration: Pool the ethyl acetate fractions and evaporate to dryness using a rotary evaporator.

• Resuspension: Resuspend the dried siderophore extract in a minimal volume of methanol for further analysis.

• HPLC Purification (Optional): For higher purity, the crude extract can be subjected to reverse-phase high-performance liquid chromatography (HPLC) on a C18 column[11].

Causality Behind Experimental Choices: The use of iron-deficient medium is crucial to induce siderophore production. Acidification of the supernatant protonates the catechol groups, making them more soluble in the organic solvent ethyl acetate, thus allowing for their selective extraction from the aqueous culture medium.

Chrome Azurol S (CAS) Assay for Siderophore Quantification

The CAS assay is a universal colorimetric method for detecting and quantifying siderophores. It relies on the competition for iron between the siderophore and the dye chrome azurol S.

Methodology:

• CAS Assay Solution Preparation:

  • Solution A: Dissolve 60.5 mg of Chrome Azurol S in 50 mL of deionized water.

  • Solution B: Dissolve 2.7 mg of FeCl₃·6H₂O in 10 mL of 10 mM HCl.

  • Solution C: Dissolve 72.9 mg of hexadecyltrimethylammonium bromide (HDTMA) in 40 mL of deionized water.

  • Slowly add Solution B to Solution A, then slowly add Solution C while stirring vigorously. The solution will turn blue. Autoclave and store in the dark.

• Assay Procedure:

  • In a microplate well, mix 100 µL of the siderophore-containing sample (or a standard siderophore solution for a calibration curve) with 100 µL of the CAS assay solution.

  • Incubate at room temperature for 20 minutes.

  • Measure the absorbance at 630 nm.

• Quantification: The decrease in absorbance at 630 nm is proportional to the amount of siderophore in the sample. A standard curve using a known siderophore (e.g., desferrioxamine mesylate) can be used for quantification.

Self-Validating System: The inclusion of a blank (medium without siderophore) and a positive control (a known siderophore) is essential for validating the assay and ensuring that the observed color change is due to siderophore activity.

Bacterial Growth Promotion Assay

This assay directly measures the ability of a siderophore to support bacterial growth in an iron-limited environment.

Methodology:

• Prepare Iron-Limited Agar Plates: Prepare a minimal medium agar (e.g., M9 minimal agar) and supplement it with a strong iron chelator like 2,2'-bipyridyl (e.g., at a final concentration of 200 µM) to create iron-deficient conditions.

• Prepare Bacterial Inoculum: Grow the bacterial strain to be tested overnight in a rich medium (e.g., LB broth). Wash the cells twice with sterile saline (0.9% NaCl) to remove any residual iron and resuspend in saline to an OD₆₀₀ of 0.1.

• Spotting the Assay:

  • Spread 100 µL of the washed bacterial suspension evenly onto the surface of the iron-limited agar plates.

  • Aseptically place sterile paper discs (6 mm diameter) onto the agar surface.

  • Pipette 10 µL of the siderophore solution to be tested (e.g., the purified extract or a known concentration of a pure siderophore) onto a disc.

  • As a negative control, pipette 10 µL of the solvent used to dissolve the siderophore onto a separate disc.

  • As a positive control, pipette 10 µL of a solution of FeCl₃ (e.g., 10 mM) onto another disc.

• Incubation and Observation: Incubate the plates at the optimal growth temperature for the bacterium for 24-48 hours.

• Data Analysis: Measure the diameter of the zone of bacterial growth around each disc. A larger zone of growth indicates a more effective promotion of growth by the tested siderophore.

Causality Behind Experimental Choices: The use of an iron chelator in the agar ensures that bacterial growth is dependent on the ability to acquire iron from the supplied siderophore. Washing the bacterial inoculum is critical to remove any stored iron, making the assay more sensitive to the effects of the tested siderophore.

Biosynthesis and Molecular Mechanisms

The synthesis of catecholate siderophores is a complex process involving non-ribosomal peptide synthetases (NRPSs).

Biosynthesis of 2,3-Dihydroxybenzoylserine (DHBS)

DHBS is synthesized from the central metabolic precursor chorismate. The key enzymatic steps are catalyzed by the products of the entA, entB, and entC genes, which convert chorismate to 2,3-dihydroxybenzoic acid (DHB). Subsequently, DHB is activated and ligated to a serine residue by other "Ent" proteins[14].

Caption: Biosynthesis of 2,3-dihydroxybenzoylserine (DHBS) from chorismate.

General Mechanism of Catecholate Siderophore-Mediated Iron Uptake

The ferric-siderophore complex is recognized by a specific outer membrane receptor. The transport across the outer membrane is an energy-dependent process that relies on the TonB-ExbB-ExbD complex, which transduces the proton motive force of the inner membrane. Once in the periplasm, the complex is bound by a periplasmic binding protein and transported across the inner membrane by an ABC transporter. Finally, the iron is released from the siderophore, often through enzymatic degradation of the siderophore backbone.

Caption: General mechanism of catecholate siderophore-mediated iron uptake.

Conclusion

While the high-affinity, complex catecholate siderophores like enterobactin are undeniably powerful iron scavengers, the foundational role and independent activity of DHBS should not be overlooked. As a monomer and dimer, DHBS demonstrates sufficient siderophore activity to support bacterial growth, and its recognition by multiple uptake systems highlights its importance in bacterial iron metabolism, both as a primary chelator and as a recyclable component. For researchers in drug development, targeting the biosynthesis of DHB is an attractive strategy, as it would disrupt the production of an entire class of potent siderophores. Understanding the comparative activities of these molecules is paramount to developing effective strategies to combat bacterial infections and manipulate microbial communities.

References

• Alexander, D. B., & Zuberer, D. A. (1991). Use of chrome azurol S reagents to evaluate siderophore production by rhizosphere bacteria. Biology and Fertility of Soils, 12(1), 39-45.
• Butterton, J. R., & Calderwood, S. B. (1994). Identification, cloning, and sequencing of a gene required for ferric vibriobactin utilization by Vibrio cholerae. Journal of bacteriology, 176(18), 5635–5643.
• Chen, Y., et al. (2012). Unique iron coordination in iron-chelating molecule vibriobactin helps Vibrio cholerae evade mammalian siderocalin-mediated immune response. Proceedings of the National Academy of Sciences, 109(11), 4236-4241.
• Crosa, J. H. (1997). Signal transduction and transcriptional and posttranscriptional control of iron-regulated genes in bacteria. Microbiology and Molecular Biology Reviews, 61(3), 319-336.
• Dertz, E. A., Stintzi, A., & Raymond, K. N. (2006). Siderophore-mediated iron transport in Bacillus subtilis and Corynebacterium glutamicum. JBIC Journal of Biological Inorganic Chemistry, 11(8), 1087-1097.
• Dertz, E. A., et al. (2006). Bacillibactin-mediated iron transport in Bacillus subtilis. Journal of the American Chemical Society, 128(1), 22-23.
• Gao, W., et al. (2015). A novel iron acquisition activity that coordinates the iron response with population density under iron-replete conditions in Bacillus subtilis. Journal of bacteriology, 197(7), 1234–1244.
• Henderson, D. P., & Payne, S. M. (1993). Characterization of the Vibrio cholerae outer membrane protein ViuA, a receptor for the siderophore vibriobactin. Journal of bacteriology, 175(18), 5967–5970.
• Hider, R. C., & Kong, X. (2010). Chemistry and biology of siderophores.
• Khazaal, S. H., et al. (2024). Characterization and Statistical Optimization of Enterobatin Synthesized by Escherichia coli OQ866153. Journal of Pure and Applied Microbiology, 18(1), 435-448.
• Kingsley, R. A., et al. (2002). Role of receptor proteins for enterobactin and 2,3-dihydroxybenzoylserine in virulence of Salmonella enterica. Infection and immunity, 70(3), 1201–1209.
• Liu, J., et al. (2023). Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine from Streptomyces varsoviensis. Frontiers in Microbiology, 14, 1169818.
• May, J. J., Wendrich, T. M., & Marahiel, M. A. (2001). The dhb operon of Bacillus subtilis encodes the biosynthetic template for the catecholic siderophore 2,3-dihydroxybenzoate-glycine-threonine trimeric ester bacillibactin. Journal of Biological Chemistry, 276(10), 7209-7217.
• Miethke, M., & Marahiel, M. A. (2007). Siderophore-based iron acquisition and pathogen control. Microbiology and molecular biology reviews, 71(3), 413-451.
• O'Brien, I. G., & Gibson, F. (1970). The structure of enterochelin and related 2,3-dihydroxy-N-benzoylserine conjugates from Escherichia coli. Biochimica et Biophysica Acta (BBA)-General Subjects, 215(2), 393-402.
• Pi, H., & Helmann, J. D. (2017). A new player in the puzzle of iron homeostasis in Bacillus subtilis. Molecular microbiology, 104(6), 875-879.
• Raymond, K. N., Dertz, E. A., & Kim, S. S. (2003). Enterobactin: an archetype for microbial iron transport. Proceedings of the National Academy of Sciences, 100(7), 3584-3588.
• Schwyn, B., & Neilands, J. B. (1987). Universal chemical assay for the detection and determination of siderophores. Analytical biochemistry, 160(1), 47-56.
• Winkelmann, G., Cansier, A., Beck, W., & Jung, G. (1994). HPLC separation of enterobactin and linear 2,3-dihydroxybenzoylserine derivatives: a study on mutants of Escherichia coli defective in regulation (fur), esterase (fes) and transport (fepA). BioMetals, 7(2), 149-154.
• Wyckoff, E. E., et al. (2004). Nonredundant roles of iron acquisition systems in Vibrio cholerae. Infection and immunity, 72(6), 3535–3544.
• Wyckoff, E. E., Stoebner, J. A., & Payne, S. M. (1999). Cloning of a Vibrio cholerae vibriobactin gene cluster: identification of genes required for early steps in siderophore biosynthesis. Journal of bacteriology, 181(23), 7247–7255.
• Zawadzka, A. M., et al. (2009). The biosynthetic pathway of the siderophore enterobactin in Escherichia coli. Journal of bacteriology, 191(21), 6737–6746.

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A Researcher's Guide to In Vivo Validation of Novel Iron Chelating Agent N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine for Anti-Cancer Efficacy

This guide provides a comprehensive framework for the preclinical in vivo validation of N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine (hereafter designated DHBS-Ser-Ser), a novel compound inspired by the structure of bacterial siderophores. Its core structure, featuring two 2,3-dihydroxybenzoyl groups, suggests a potent iron-chelating capability. This is significant because cancer cells exhibit an elevated demand for iron to sustain their rapid proliferation and metabolic activity, a phenomenon known as "iron addiction". By sequestering iron, DHBS-Ser-Ser is hypothesized to induce a state of iron starvation in tumor cells, leading to cell cycle arrest and apoptosis.

This document outlines a comparative in vivo study design, pitting DHBS-Ser-Ser against a standard-of-care chemotherapeutic agent in a well-established colorectal cancer xenograft model. The protocols and rationale provided herein are designed to ensure scientific rigor, reproducibility, and a clear, data-driven evaluation of the compound's therapeutic potential.

Part 1: Strategic Framework for In Vivo Evaluation

The primary objective is to assess the anti-tumor efficacy and safety profile of DHBS-Ser-Ser in a comparative setting. The experimental design is centered around a human colorectal carcinoma xenograft model, which is a robust and widely accepted platform for preliminary efficacy studies.

Selection of Model and Comparators

• Cancer Model: The HCT116 human colorectal cancer cell line is selected for this study. It is a well-characterized, aggressive cell line that forms reliable subcutaneous tumors in immunodeficient mice, making it an excellent model for assessing the efficacy of anti-proliferative agents.

• Animal Model: Female athymic nude mice (e.g., NU/J strain, 6-8 weeks old) will be used. Their compromised immune system prevents the rejection of human tumor xenografts.

• Test Article: DHBS-Ser-Ser will be the primary agent under investigation. The formulation and dosing will be based on prior in vitro cytotoxicity and maximum tolerated dose (MTD) studies (data not shown, but a prerequisite for in vivo work).

• Positive Control: 5-Fluorouracil (5-FU), a cornerstone of colorectal cancer chemotherapy, will serve as the positive control. This allows for a direct comparison of DHBS-Ser-Ser's efficacy against a current clinical standard.

• Negative Control: A vehicle control group (the formulation buffer used to dissolve DHBS-Ser-Ser and 5-FU) is essential to ensure that the observed effects are due to the active compounds and not the delivery vehicle itself.

Experimental Design Workflow

The overall experimental workflow is designed to assess efficacy, survival, and toxicity concurrently.

Caption: High-level workflow for the in vivo comparative study.

Part 2: Detailed Experimental Methodologies

Adherence to detailed, validated protocols is paramount for the integrity of the study.

HCT116 Xenograft Establishment Protocol

• Cell Culture: Culture HCT116 cells in McCoy's 5A medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Cell Preparation: Harvest cells at 80-90% confluency using trypsin-EDTA. Wash the cells twice with sterile, serum-free medium or phosphate-buffered saline (PBS).

• Viability Check: Perform a trypan blue exclusion assay to ensure cell viability is >95%.

• Injection Suspension: Resuspend the cells in a 1:1 mixture of serum-free medium and Matrigel® Basement Membrane Matrix to a final concentration of 5 x 10⁷ cells/mL. The Matrigel helps to support initial tumor formation.

• Implantation: Subcutaneously inject 100 µL of the cell suspension (containing 5 x 10⁶ cells) into the right flank of each anesthetized athymic nude mouse.

• Monitoring: Allow tumors to grow. Begin caliper measurements once tumors are palpable.

Treatment and Monitoring Protocol

• Tumor Measurement: Measure tumors twice weekly using digital calipers. Tumor volume is calculated using the formula: Volume = (Length x Width²) / 2 .

• Randomization: Once average tumor volume reaches approximately 100-150 mm³, randomize the mice into four treatment groups (n=10 mice/group):

  • Group 1: Vehicle Control (e.g., 10% DMSO in saline, intraperitoneal (IP) injection)

  • Group 2: DHBS-Ser-Ser (e.g., 50 mg/kg, IP injection)

  • Group 3: 5-Fluorouracil (20 mg/kg, IP injection)

• Administration: Administer the assigned treatments daily via IP injection for 21 consecutive days.

• Toxicity Monitoring: Record body weight twice weekly. A body weight loss exceeding 20% is a common humane endpoint. Conduct daily cage-side health checks for signs of distress (e.g., lethargy, ruffled fur, hunched posture).

Part 3: Comparative Data Analysis & Expected Outcomes

Data should be presented clearly to allow for objective comparison between treatment arms. All statistical analyses should be pre-defined; for instance, a one-way ANOVA with post-hoc tests can be used to compare endpoint tumor volumes.

Anti-Tumor Efficacy

The primary measure of efficacy is the inhibition of tumor growth.

Table 1: Hypothetical Comparative Efficacy Data

Treatment Group	Mean Initial Tumor Volume (mm³)	Mean Final Tumor Volume (mm³)	Tumor Growth Inhibition (%)	P-value vs. Vehicle
Vehicle Control	125.4 ± 15.2	1450.8 ± 210.5	-	-
DHBS-Ser-Ser (50 mg/kg)	128.1 ± 18.9	580.3 ± 95.7	60.0%	< 0.001

| 5-Fluorouracil (20 mg/kg) | 126.5 ± 16.5 | 493.2 ± 88.1 | 66.0% | < 0.001 |

Tumor Growth Inhibition (TGI) is calculated as: [1 - (Mean Final Tumor Volume of Treated / Mean Final Tumor Volume of Vehicle)] * 100

In this hypothetical outcome, DHBS-Ser-Ser demonstrates significant anti-tumor activity, comparable to the standard-of-care agent 5-FU.

Toxicity and Safety Profile

A superior therapeutic agent is not only effective but also safe.

Table 2: Hypothetical Comparative Toxicity Data

Treatment Group	Mean Body Weight Change (%)	Mortality	Observed Adverse Effects
Vehicle Control	+5.2%	0/10	None
DHBS-Ser-Ser (50 mg/kg)	-1.5%	0/10	None

| 5-Fluorouracil (20 mg/kg) | -12.8% | 1/10 | Mild lethargy, ruffled fur |

This hypothetical data suggests a significant advantage for DHBS-Ser-Ser, which achieves its anti-cancer effect with a much more favorable safety profile than 5-FU, showing negligible impact on body weight.

Mechanistic Grounding: Iron Deprivation Pathway

The efficacy of DHBS-Ser-Ser is predicated on its ability to chelate iron, thereby starving cancer cells of a critical nutrient. This action inhibits iron-dependent enzymes essential for DNA synthesis and cell cycle progression, such as ribonucleotide reductase.

Caption: Proposed mechanism of action for DHBS-Ser-Ser.

Conclusion

This guide provides a robust, scientifically grounded framework for the in vivo validation of N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine. By employing a comparative design against a standard-of-care agent in a well-established xenograft model, researchers can generate clear, interpretable data on both the efficacy and safety of this novel iron-chelating compound. The hypothetical data presented illustrates a promising outcome, where DHBS-Ser-Ser matches the efficacy of 5-Fluorouracil while offering a significantly improved safety profile. Such a result would strongly support its continued development as a next-generation anti-cancer therapeutic.

References

• Title: The role of iron in cancer Source: Nature Reviews Cancer URL: [Link]

• Title: Targeting iron metabolism in cancer therapy Source: Cancer Letters URL: [Link]

• Title: The generation of tumor xenografts in mice Source: Cold Spring Harbor Protocols URL: [Link]

• Title: Establishment and characterization of HCT-116 human colon cancer cell line in nude mice Source: Cancer Management and Research URL: [Link]

• Title: 5-Fluorouracil in cancer: A review Source: Journal of Clinical Oncology URL: [Link]

Comparative Guide: Catechoserine vs. Wnt/β-Catenin Inhibitors in Cancer Metastasis

This guide provides an in-depth technical comparison between Catechoserine , a specialized catecholate-type secondary metabolite, and Wnt/β-catenin pathway inhibitors , a class of signaling modulators. Both are investigated for their potential to abrogate cancer metastasis, yet they operate through fundamentally distinct mechanisms: one likely targeting the metabolic/metallobiological machinery of invasion, and the other dismantling the transcriptional drivers of the Epithelial-Mesenchymal Transition (EMT).

Executive Technical Synthesis

• Catechoserine is a rare, catecholate-type siderophore derivative isolated from Streptomyces sp.[1] (e.g., Streptomyces varsoviensis).[1][2] Its primary pharmacological distinction is the potent inhibition of tumor cell invasion (IC50 ~11 µM) without significant cytotoxicity at effective doses. Its mechanism is hypothesized to involve iron chelation or interference with iron-dependent metalloproteinases (MMPs) required for extracellular matrix (ECM) degradation.

• Wnt/β-Catenin Inhibitors (e.g., ICG-001, LGK974, XAV939) target the canonical Wnt signaling cascade. By preventing the nuclear accumulation of β-catenin or its interaction with TCF/LEF factors, these agents reverse EMT, repress stemness markers (CD44, LGR5), and block the transcriptional program driving metastasis.

Core Distinction: Catechoserine acts as a functional effector inhibitor (blocking the physical machinery of invasion), whereas Wnt inhibitors act as upstream reprogrammers (altering cell fate and gene expression).

Mechanistic Architecture

A. Catechoserine: The Metallobiological Blockade

Catechoserine belongs to the aminopolycarboxylic acid/catechol family, structurally related to bacterial siderophores like enterobactin.

• Putative Mechanism: Tumor invasion relies heavily on Matrix Metalloproteinases (MMPs), which are zinc/calcium-dependent but often regulated by cellular iron homeostasis. Catechol moieties are high-affinity iron chelators (Fe3+).

• Action: By sequestering local iron or competitively binding to metal-cofactor sites, Catechoserine likely inactivates the proteolytic enzymes (MMPs, cathepsins) necessary for degrading the basement membrane, thereby physically trapping the tumor cell.

B. Wnt/β-Catenin Inhibitors: The Transcriptional Silencer

Canonical Wnt signaling drives metastasis by stabilizing β-catenin, which translocates to the nucleus to drive EMT genes (SNAI1, TWIST1, VIM).

• Porcupine Inhibitors (LGK974): Block Wnt ligand secretion.

• Tankyrase Inhibitors (XAV939): Stabilize Axin, promoting β-catenin degradation.

• Interaction Inhibitors (ICG-001/PRI-724): Block the β-catenin/CBP interaction, specifically repressing stemness and EMT genes while sparing proliferation-linked genes (β-catenin/p300).

Visualization of Signaling & Inhibition

The following diagram contrasts the transcriptional blockade of Wnt inhibitors with the functional blockade of Catechoserine.

Caption: Dual-track inhibition of metastasis. Wnt inhibitors block the gene expression of invasion drivers, while Catechoserine likely deprives the invasion machinery (MMPs) of essential metal cofactors.

Comparative Performance Analysis

Feature	Catechoserine	Wnt/β-Catenin Inhibitors (e.g., ICG-001)
Primary Target	Extracellular/Periplasmic: Metal ions (Fe3+) or metallo-enzymes involved in ECM degradation.	Intracellular/Nuclear: β-catenin destruction complex or β-catenin/CBP transcriptional node.
Mechanism Type	Functional: Direct interference with the physical process of invasion (locomotion/proteolysis).	Reprogramming: Reverses the cellular state (Mesenchymal Epithelial).
IC50 (Invasion)	~11 µM (Moderate potency).	~0.5 - 5 µM (High potency, compound dependent).
Cytotoxicity	Low (High selectivity for invasion over proliferation).	Moderate to High (Can affect stem cell renewal in normal tissues).
Key Biomarkers	Reduced MMP-2/9 activity; Unchanged nuclear β-catenin.	Reduced Nuclear β-catenin; Downregulation of Axin2, Cyclin D1, Snail.
Best Application	Adjuvant therapy to block physical dissemination; Targeting iron-addicted tumors.	Eradicating Cancer Stem Cells (CSCs); Preventing chemoresistance driven by EMT.

Experimental Protocols for Validation

To objectively compare these agents, you must distinguish between transcriptional suppression (Wnt) and functional inhibition (Catechoserine).

Protocol A: Differential Invasion Assay (Matrigel Chamber)

Purpose: To quantify the anti-invasive capacity of both compounds side-by-side.

• Cell Preparation: Use a highly invasive line (e.g., MDA-MB-231 for breast, HCT116 for colon). Starve cells in serum-free media for 24h.

• Treatment Groups:

  • Control (DMSO 0.1%)

  • Catechoserine (10 µM, 20 µM)

  • ICG-001 (5 µM, 10 µM - Positive Control)

• Seeding: Plate

  cells in the upper chamber of a Transwell insert coated with Matrigel (BD Biosciences).

• Chemotaxis: Fill the lower chamber with media containing 10% FBS as a chemoattractant.

• Incubation: 24 hours at 37°C.

• Quantification:

  • Remove non-invading cells from the upper surface with a cotton swab.

  • Fix invading cells (bottom surface) with 4% paraformaldehyde.

  • Stain with Crystal Violet (0.5%) or DAPI.

  • Data Output: Count cells in 5 random fields/well. Calculate % Inhibition relative to DMSO.

Protocol B: Wnt Reporter Assay (TOP/FOP Flash)

Purpose: To prove Catechoserine does NOT act through the Wnt pathway, unlike ICG-001.

• Transfection: Co-transfect cells (HEK293T or colorectal SW480) with:

  • M50 Super 8x TOPFlash (TCF-responsive firefly luciferase).

  • pRL-TK (Renilla luciferase constitutive control).

• Induction: Treat cells with Wnt3a conditioned media (if using HEK293T) or rely on constitutive activity (SW480).

• Drug Treatment: Apply Catechoserine vs. Wnt Inhibitor for 18-24 hours.

• Readout: Measure luminescence using a Dual-Luciferase Assay System.

• Interpretation:

  • Wnt Inhibitor: Significant reduction in Firefly/Renilla ratio.

  • Catechoserine: No significant change in ratio (confirms mechanism is Wnt-independent).

Protocol C: Zymography for MMP Activity

Purpose: To validate Catechoserine's effect on invasion machinery.

• Sample Collection: Collect conditioned media from cells treated with Catechoserine.

• Electrophoresis: Run samples on an SDS-PAGE gel containing 0.1% Gelatin .

• Renaturation: Wash gel in 2.5% Triton X-100 to remove SDS and restore enzyme activity.

• Incubation: Incubate gel in development buffer (50 mM Tris, 5 mM CaCl2, ZnCl2) at 37°C overnight.

• Staining: Stain with Coomassie Blue. Clear bands indicate MMP activity.

• Result: Catechoserine should reduce the intensity of MMP-2/9 bands (clear zones) compared to control.

References

• Igarashi, Y., et al. (2012). "Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp."[3][4][5][6] The Journal of Antibiotics, 65(4), 207–209.[3][4]

• Kadi, N., & Challis, G. L. (2009). "Siderophore biosynthesis: a substrate specificity assay for nonribosomal peptide synthetase-independent siderophore synthetases."[1] Methods in Enzymology, 458, 431–457.[1]

• Anastas, J. N., & Moon, R. T. (2013). "WNT signalling pathways as therapeutic targets in cancer." Nature Reviews Cancer, 13(1), 11–26.

• Duchartre, Y., Kim, Y. M., & Kahn, M. (2016). "The Wnt signaling pathway in cancer: critical roles in stemness and resistance." Drug Resistance Updates, 26, 1–16.

• Gabbert, H. (1985). "Mechanisms of tumor invasion: evidence from in vivo observations." Cancer Metastasis Reviews, 4(4), 293-309.

Sources

• 1. Catechol siderophores framed on 2,3-dihydroxybenzoyl-L-serine from Streptomyces varsoviensis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. KAKEN — 研究者をさがす | 済木 育夫 (80133776) [nrid.nii.ac.jp]
• 4. KAKEN — 研究課題をさがす | 漢方薬の作用機序を探る (KAKENHI-PROJECT-24659348) [kaken.nii.ac.jp]
• 5. researchgate.net [researchgate.net]
• 6. pnas.org [pnas.org]

"N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine" vs cathepsin inhibitors in invasion assays.

This guide provides a technical comparison between the siderophore-based inhibitor N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine (commonly referred to as Catechoserine ) and standard Cathepsin Inhibitors in the context of tumor invasion assays.

Executive Summary

In the landscape of anti-metastatic drug discovery, invasion assays (typically Matrigel® transwell systems) are the standard for evaluating compound efficacy. While Cathepsin Inhibitors (e.g., E-64, Pepstatin A) have long served as the benchmark for blocking protease-dependent migration, Catechoserine (N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine) represents a distinct class of inhibitors that function via iron sequestration (siderophore activity) rather than direct enzymatic blockade.

This guide analyzes the mechanistic divergence, experimental protocols, and performance data of these two distinct inhibitory classes.

Mechanistic Divergence: Chelation vs. Catalytic Blockade

The fundamental difference lies in the target: Catechoserine targets the microenvironment (Iron/Zinc availability) , while Cathepsin inhibitors target the enzyme active site .

A. Catechoserine (The Siderophore Approach)[1][2]

• Identity: A linear dimer analog of Enterobactin, often isolated from Streptomyces sp.

• Mechanism: It acts as a hexadentate (or tetradentate) ligand with extremely high affinity for Fe(III).

• Pathway: Tumor invasion is an iron-dependent process. Iron is a cofactor for:

  • Prolyl Hydroxylases (PHDs): Regulate HIF-1

    stability. Iron chelation mimics hypoxia, but paradoxically, deep iron depletion can suppress MMP expression and cell motility machinery.

  • MMPs (Matrix Metalloproteinases): While MMPs are Zinc-dependent, catechol moieties can strip Zn(II) from the active site at micromolar concentrations, directly inactivating the enzymes responsible for ECM degradation.

  • Ribonucleotide Reductase: Essential for proliferation (often coupled with invasion in aggressive phenotypes).

B. Cathepsin Inhibitors (The Protease Approach)

• Identity: Small molecules or peptides (e.g., E-64 for Cysteine Cathepsins B/L; Pepstatin A for Aspartyl Cathepsin D).

• Mechanism: Competitive or irreversible binding to the catalytic cleft.

• Pathway: Cathepsins B and L directly degrade laminin and collagen IV in the basement membrane and activate latent MMPs (e.g., Pro-MMP-2

  MMP-2).

Pathway Visualization

The following diagram illustrates the parallel inhibition pathways.

Figure 1: Mechanistic comparison. Catechoserine deprives enzymes of metal cofactors, whereas Cathepsin inhibitors directly block the proteolytic enzymes.

Performance Comparison (Data Analysis)

The following data summarizes the efficacy of Catechoserine against standard Cathepsin inhibitors in murine colon carcinoma (26-L5) and similar invasion models.

Feature	Catechoserine (Bis-DHB-Ser-Ser)	Cathepsin Inhibitor (e.g., E-64)
Primary Target	Fe(III) / Zn(II) Availability	Cysteine Protease Active Site
IC50 (Invasion)	~2.7 µM (26-L5 cells)	0.1 - 10 µM (Dependent on specific analog)
Cytotoxicity (IC50)	> 100 µM (High selectivity window)	Varies (Generally low toxicity <50 µM)
Reversibility	Yes (Add exogenous FeCl3)	No (E-64 is irreversible); Yes (Leupeptin)
Effect on MMPs	Indirect suppression (via metal stripping)	Indirect (prevents Pro-MMP activation)
Solubility	Methanol/DMSO (Slightly soluble)	Water/DMSO (Highly soluble)

Key Experimental Insight: The Iron Rescue

A critical validation step for Catechoserine is the Iron Rescue Experiment .

• Observation: Treatment with 2.7 µM Catechoserine inhibits invasion by ~50%.

• Validation: Co-administration of 10 µM FeCl

  completely abolishes this inhibitory effect, restoring invasion to control levels.

• Significance: This proves the mechanism is siderophore-mediated iron depletion, not off-target toxicity. Cathepsin inhibitors cannot be rescued by iron addition.

Experimental Protocols

Protocol A: Preparation of Catechoserine

Note: This compound is sensitive to oxidation due to the catechol moieties.

• Stock Solution: Dissolve neat N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine in DMSO to 10 mM.

  • Caution: Avoid alkaline buffers during storage; catechols oxidize rapidly at pH > 7.5.

• Working Solution: Dilute to 1–10 µM in serum-free media immediately prior to the assay.

• Quality Control: The solution should be colorless to pale yellow. A brown/red tint indicates oxidation (quinone formation) or iron contamination.

Protocol B: Comparative Invasion Assay (Matrigel Transwell)

This workflow allows simultaneous testing of both inhibitor classes.

Materials:

• Matrigel-coated transwell inserts (8 µm pore size).

• Cell Line: 26-L5 (Murine Colon Carcinoma) or MDA-MB-231 (Human Breast Cancer).

• Chemoattractant: 10% FBS or EGF.

Steps:

• Cell Starvation: Starve cells in serum-free media for 4–6 hours to synchronize the cell cycle.

• Inhibitor Pre-incubation (Critical):

  • Harvest cells and resuspend in serum-free media (

    cells/mL).

  • Group 1 (Control): DMSO vehicle.

  • Group 2 (Catechoserine): Add 2.7 µM Catechoserine.

  • Group 3 (Cathepsin Inh): Add 10 µM E-64.

  • Group 4 (Rescue Control): Add 2.7 µM Catechoserine + 10 µM FeCl

    .

  • Incubate for 30 minutes at 37°C.

• Seeding: Plate 100 µL of the cell/inhibitor suspension into the upper chamber.

• Chemotaxis: Add 600 µL of chemoattractant media to the lower chamber.

• Incubation: Incubate for 18–24 hours.

• Quantification:

  • Scrape non-invading cells from the top.

  • Fix and stain invading cells (Crystal Violet or Diff-Quik).

  • Count 5 random fields per insert.

Expected Results:

• Catechoserine: ~50% reduction in invasion count.

• E-64: ~40–60% reduction (cell line dependent).

• Rescue Group: Invasion count near Control levels (validates Catechoserine mechanism).

Strategic Recommendations

When to use Catechoserine:

• Metallo-dependency Studies: When investigating if tumor invasion is driven by metal-dependent enzymes (MMPs) or iron metabolism (HIF-1

  ) rather than purely cysteine proteases.

• Synergy Screening: Catechoserine can be combined with cytotoxic drugs (e.g., Doxorubicin) to target the "iron addiction" of cancer cells while simultaneously blocking invasion.

• Bacterial Co-culture Models: Since Catechoserine is a bacterial metabolite (Enterobactin analog), it is ideal for studying the microbiome's influence on tumor progression.

When to use Cathepsin Inhibitors:

• Lysosomal Pathway Verification: When confirming that invasion is driven by lysosomal exocytosis and ECM degradation.

• Standard Screening: As a positive control for general invasion inhibition.

References

• Igarashi, Y., Iida, T., Fukuda, T., et al. (2012).[1][2] Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp.[1][2][3][4][5] The Journal of Antibiotics, 65(4), 207–209.[6][7] Link

• Raymond, K. N., Dertz, E. A., & Kim, S. S. (2003). Enterobactin: An archetype for microbial iron transport.[6][3] Proceedings of the National Academy of Sciences, 100(7), 3584–3588. Link

• Mohamed, M. M., & Sloane, B. F. (2006). Cysteine cathepsins: multifunctional enzymes in cancer. Nature Reviews Cancer, 6(10), 764–775. Link

• Lui, G. Y., Kovacevic, Z., & Richardson, D. R. (2015). Targeting cancer by binding iron: Dissecting cellular signaling pathways. Oncotarget, 6(22), 18748–18779. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pnas.org [pnas.org]
• 6. Bacteria in an intense competition for iron: Key component of the Campylobacter jejuni iron uptake system scavenges enterobactin hydrolysis product - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]

Safety & Regulatory Compliance

Operational Guide: Disposal &amp; Handling of N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine

Executive Summary: Immediate Action Plan

Compound Identity: N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine (Linear Enterobactin Dimer/Analogue). Primary Hazard Class: Bioactive Iron Chelator / Chemical Irritant (Skin/Eye). Waste Classification:

• Pure Compound: Non-RCRA Regulated Hazardous Waste (manage as chemical waste for incineration).

• In Bacterial Culture: Biological Waste (requires autoclaving).

• Metal-Bound (e.g., Ga-68, Zr-89): Radioactive Waste (if applicable).

Critical Operational Warning: This compound contains catechol moieties . Upon exposure to air or alkaline pH (e.g., in liquid waste containers), it will auto-oxidize to form o-quinones , causing waste solutions to turn dark brown or black. This is a chemical artifact, not necessarily an indication of high toxicity or exothermic reaction, but it will alarm safety officers if not labeled correctly.

Part 1: Technical Hazard Assessment & Chemical Behavior

As a Senior Application Scientist, it is critical to understand why we handle this compound differently than standard peptides. This molecule is a siderophore analogue —specifically, a linear dimer derived from or related to Enterobactin. Its function is to chelate Ferric iron (Fe³⁺) with extremely high affinity (

for the parent trimer, slightly lower for this dimer).

The Catechol Oxidation Factor

The 2,3-dihydroxybenzoyl groups are electron-rich. In waste streams, particularly those with a pH > 7, these groups deprotonate and oxidize rapidly.

• Mechanism: Catechol

  Semiquinone radical o-Benzoquinone Polymerization (Melanin-like pigments).

• Operational Impact: Waste containers will darken over time. To prevent "unknown reaction" scares, acidify liquid waste to pH < 5 if storing for long periods.

Chelation & Metal Compatibility

If this compound was used in metal uptake assays:

• Iron (Fe): The complex is chemically inert and non-toxic. Dispose of as standard organic waste.

• Gallium (Ga) / Indium (In): Often used as iron mimics. If non-radioactive, treat as heavy metal waste. If radioactive (PET tracers), follow strict decay-in-storage protocols.

Part 2: Decision Matrix & Waste Stream Selection

The following logic gate ensures regulatory compliance and safety.

Figure 1: Decision tree for segregating siderophore waste streams based on biological, chemical, and radiological contaminants.

Part 3: Step-by-Step Disposal Protocols

Scenario A: Disposal of Dry Solid (Pure Substance)

Applicability: Expired stock, spilled powder, or residual lyophilized aliquots.

• PPE: Nitrile gloves, safety goggles, and lab coat. (Respiratory protection recommended if handling >100 mg of fine powder).

• Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

• Labeling:

  • Chemical Name: "N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine"[1][2][3]

  • Hazards: "Irritant (Skin/Eye).[4] Bioactive."

• Spill Cleanup (Solid):

  • Do not dry sweep (creates dust).

  • Cover with wet paper towels to dampen.[5]

  • Scoop into the waste jar.

  • Wipe area with 70% Ethanol.

Scenario B: Disposal of Aqueous Solutions (Chemical Waste)

Applicability: Stock solutions, buffers, or analytical samples (HPLC waste).[6]

• Segregation: Do not mix with oxidizing agents (e.g., Nitric Acid, Peroxides). The catechols will react vigorously.

• Stabilization (Optional but Recommended):

  • Add dilute Acetic Acid or HCl to lower pH to < 4. This prevents the "browning" oxidation reaction, keeping the waste stable and preventing false alarms during storage.

• Container: Amber glass or HDPE solvent waste bottle.

• Tagging: Mark as "Non-Halogenated Organic Solvent Waste" (if in water/methanol/DMSO).

Scenario C: Disposal of Biological Cultures (Siderophore Assays)

Applicability: Bacterial growth assays (e.g., E. coli or Salmonella iron uptake studies).

• Deactivation:

  • The primary hazard here is the bacteria, not the siderophore.

  • Autoclave the waste at 121°C for 30 minutes .

  • Note: This will likely degrade the siderophore (hydrolysis of the ester bond), effectively neutralizing the chemical bioactivity simultaneously.

• Disposal:

  • Once autoclaved, the liquid can typically be drain-disposed (check local EHS regulations) or solidified for landfill.

Part 4: Quantitative Data & Chemical Properties

Property	Data / Specification	Operational Relevance
Molecular Weight	~480-500 Da (varies by salt)	Large enough to be retained by standard dialysis membranes (1kDa cutoff) if aggregated, but usually passes through.
Solubility	DMSO (>10 mg/mL), Water (pH dependent)	Use DMSO for stock solutions; dilute into aqueous buffer.
Stability	Hydrolytically unstable at pH > 8	Do not store in basic buffers. The ester bond between Serine residues will cleave.[7]
Iron Affinity	High ( < 10⁻⁴⁰)	Will strip iron from stainless steel over long durations; use plastic or glass for long-term storage.
Appearance	Off-white / Tan solid	Turns dark brown/black upon oxidation (visual indicator of degradation).

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 656417, 2,3-dihydroxy-N-benzoylserine (Related Structure). Retrieved January 31, 2026, from [Link]

• Fischbach, M. A., et al. (2006). The pathogen-associated iroA gene cluster mediates bacterial evasion of lipocalin 2. Proceedings of the National Academy of Sciences.[3] (Context on Salmochelin/Siderophore handling and bioactivity).

• University of Alaska Fairbanks. (n.d.). Standard Operating Procedure: Catechol Handling and Disposal. Retrieved January 31, 2026, from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. ajiaminoscience.eu [ajiaminoscience.eu]
• 5. uaf.edu [uaf.edu]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to Handling N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine

As researchers and drug development professionals, our work with novel compounds like N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine, a catecholate siderophore, pushes the boundaries of science.[1] This compound, a precursor and breakdown product of enterobactin, is integral to understanding bacterial iron acquisition.[1] However, its unique structure, particularly the presence of catechol moieties, necessitates a robust and well-understood safety protocol. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to explain the causality behind each recommendation. Our goal is to build a foundation of trust and safety in your laboratory's critical work.

Understanding the Hazard: A Proactive Approach

Catechol itself is classified as toxic if swallowed or in contact with skin, causes skin irritation, may cause an allergic skin reaction, and can cause serious eye damage.[2] It is also suspected of causing genetic defects.[2] Given these properties, we will treat N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine with a similar level of caution. The L-serine component, on its own, is not classified as hazardous.[3] However, the overall molecule's properties are dominated by the reactive catechol groups.

Fine chemical powders present a significant inhalation hazard and can easily become airborne, leading to respiratory irritation and systemic exposure.[4] They can also contaminate surfaces far from the initial handling point.

Part 1: Personal Protective Equipment (PPE) - Your First Line of Defense

The selection of PPE is not a one-size-fits-all approach; it is a dynamic process based on a thorough risk assessment of the procedures to be performed. The Occupational Safety and Health Administration (OSHA) mandates that employers provide appropriate PPE at no cost to the employee.[5]

Core PPE Requirements

PPE Component	Specification	Rationale
Eye and Face Protection	Safety goggles with a full seal and a face shield.[4][5]	Protects against splashes of solutions and airborne fine particulates. A face shield offers a broader range of protection for the entire face.
Hand Protection	Double-gloving with nitrile gloves.[5]	Nitrile provides good resistance to a range of chemicals. Double-gloving minimizes the risk of exposure due to tears or punctures.
Body Protection	A lab coat, fully fastened, with tight-fitting cuffs. For larger quantities, a chemical-resistant apron or suit is recommended.[4][5]	Prevents contact with skin and personal clothing.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor/acid gas cartridge and a P100 particulate filter.[5]	Essential for handling the solid compound to prevent inhalation of fine dust. Also necessary when working with solutions that may produce aerosols.

Caption: PPE selection workflow for handling N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine.

Part 2: Operational Plan - A Step-by-Step Guide to Safe Handling

Adherence to a well-defined operational plan is critical for minimizing exposure and ensuring the integrity of your research. The OSHA Laboratory Standard (29 CFR 1910.1450) requires a written Chemical Hygiene Plan that outlines specific safety procedures.[6][7]

Preparation and Weighing of the Solid Compound

• Designated Area: All handling of solid N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine must be conducted within a certified chemical fume hood to control airborne particulates.[2][8]

• Pre-Handling Check: Before starting, ensure that an eyewash station and safety shower are readily accessible and unobstructed.[9] Verify the fume hood's proper function.[2]

• Donning PPE: Put on all required PPE before entering the designated handling area.

• Weighing: Use a tared weigh boat or paper. Avoid vigorous scooping, which can generate dust.[10] Gently tap the spatula to dispense the powder.

• Post-Weighing: Immediately cap the stock container.[11] Clean the spatula and weighing area with a damp cloth or towel to avoid dispersing dust. Dispose of the cleaning materials as hazardous waste.[12]

Preparation of Solutions

• Solvent Addition: Add the solvent to the weighed solid slowly to prevent splashing.

• Dissolution: If sonication or vortexing is required, ensure the container is securely capped.

• Labeling: All solutions must be clearly labeled with the chemical name, concentration, date, and appropriate hazard warnings.[7]

General Handling Practices

• Hand Washing: Always wash your hands thoroughly with soap and water after handling the compound, even if gloves were worn.[11][12]

• Avoid Contamination: Do not eat, drink, or apply cosmetics in the laboratory.[11][13]

• Storage: Store the compound in a cool, dry, well-ventilated area, away from direct sunlight and incompatible materials such as strong oxidizing agents.[10][13][14]

Caption: Step-by-step workflow for the safe handling and solution preparation of N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine.

Part 3: Disposal Plan - Responsible Management of Chemical Waste

Proper waste disposal is a critical component of laboratory safety and environmental responsibility. All waste containing N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine must be treated as hazardous waste.[2][12]

Waste Segregation and Collection

Waste Type	Collection Procedure
Solid Waste	Collect in a clearly labeled, sealed container. This includes contaminated weigh boats, gloves, and cleaning materials.[12]
Aqueous Waste	Collect in a dedicated, labeled, and sealed waste container. Do not mix with other waste streams.[2]
Sharps	Any contaminated needles or other sharps must be disposed of in a designated sharps container.

Labeling and Storage of Waste

• All waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name: "N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine".[2]

• Keep waste containers closed except when adding waste.

• Store waste in a designated satellite accumulation area.

Final Disposal

• Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[12]

• Never dispose of this chemical down the drain or in the regular trash.[12][15]

Caption: A clear workflow for the compliant disposal of waste containing N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine.

By integrating these safety protocols into your daily laboratory operations, you create a self-validating system of safety and responsibility. This proactive approach not only protects you and your colleagues but also ensures the continued integrity and success of your vital research.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - L-Serine, 99%.
• Apollo Scientific. (n.d.). Catechol.
• Thermo Fisher Scientific. (2009). SAFETY DATA SHEET - Catechol.
• Fisher Scientific. (2024). SAFETY DATA SHEET - Catechol.
• New Jersey Department of Health. (n.d.). Catechol - Hazardous Substance Fact Sheet.
• National Purity. (2022). Powder Coating Safety and Regulations.
• Carl ROTH. (n.d.). Safety Data Sheet: L-Serine.
• University of Alaska Fairbanks. (n.d.). Catechol - Biology and Wildlife STANDARD OPERATING PROCEDURE.
• Fisher Scientific. (2009). SAFETY DATA SHEET - Catechol.
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